2,3-Difluoro-4-(hexyloxy)benzaldehyde

• CAS: 1277641-45-8

Core Science & Biosynthesis

A Technical Guide to 2,3-Difluoro-4-(hexyloxy)benzaldehyde: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Difluoro-4-(hexyloxy)benzaldehyde is a substituted aromatic aldehyde that has garnered interest as a versatile building block in medicinal chemistry and materials science. The strategic placement of two fluorine atoms on the benzene ring significantly alters the molecule's electronic properties, enhancing its potential for creating novel compounds with tailored characteristics. The presence of fluorine can improve metabolic stability, binding affinity, and bioavailability in drug candidates.[1] This guide provides a comprehensive overview of its chemical structure, a detailed synthesis protocol, spectral analysis, and its applications, particularly as an intermediate in the development of new therapeutic agents.

Chemical Structure and Physicochemical Properties

The molecular structure of 2,3-Difluoro-4-(hexyloxy)benzaldehyde consists of a benzaldehyde core substituted with two fluorine atoms at the C2 and C3 positions and a hexyloxy group at the C4 position. This unique substitution pattern is crucial for its reactivity and the properties of its derivatives.

Table 1: Physicochemical Properties of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Property	Value
Molecular Formula	C₁₃H₁₆F₂O₂
Molecular Weight	242.26 g/mol
CAS Number	136554-35-1
Appearance	White to off-white solid
Melting Point	45-49 °C
Boiling Point	Not available
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, methanol, ethyl acetate)

Synthesis and Mechanism

The synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde is typically achieved through a nucleophilic aromatic substitution reaction, specifically a Williamson ether synthesis, starting from 2,3-Difluoro-4-hydroxybenzaldehyde and an appropriate hexyl halide.

Synthesis Protocol: Williamson Ether Synthesis

This protocol details the synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde from 2,3-Difluoro-4-hydroxybenzaldehyde.

Reaction Scheme: 2,3-Difluoro-4-hydroxybenzaldehyde + 1-Bromohexane → 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Materials:

• 2,3-Difluoro-4-hydroxybenzaldehyde

• 1-Bromohexane

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• In a round-bottom flask, dissolve 2,3-Difluoro-4-hydroxybenzaldehyde (1 equivalent) in DMF.

• Add potassium carbonate (1.5 equivalents) to the solution.

• Stir the mixture at room temperature for 15 minutes.

• Add 1-bromohexane (1.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-70°C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Mechanistic Insights

The Williamson ether synthesis proceeds via an Sₙ2 reaction. The potassium carbonate acts as a base, deprotonating the hydroxyl group of 2,3-Difluoro-4-hydroxybenzaldehyde to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of 1-bromohexane, displacing the bromide ion and forming the ether linkage. The use of a polar aprotic solvent like DMF is crucial as it solvates the cation (K⁺), leaving the phenoxide anion more available for nucleophilic attack.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Spectroscopic Characterization

The identity and purity of 2,3-Difluoro-4-(hexyloxy)benzaldehyde are confirmed using various spectroscopic techniques. The following table summarizes the expected spectral data.

Table 2: Spectroscopic Data for 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Technique	Data
¹H NMR	δ (ppm): ~9.8 (s, 1H, CHO), ~7.4 (m, 1H, Ar-H), ~6.9 (m, 1H, Ar-H), ~4.1 (t, 2H, OCH₂), ~1.8 (m, 2H, CH₂), ~1.5 (m, 2H, CH₂), ~1.3 (m, 4H, CH₂CH₂), ~0.9 (t, 3H, CH₃)
¹³C NMR	δ (ppm): ~185 (CHO), ~155 (C-O), ~150 (C-F), ~145 (C-F), ~125 (Ar-C), ~115 (Ar-C), ~110 (Ar-C), ~70 (OCH₂), ~31 (CH₂), ~29 (CH₂), ~25 (CH₂), ~22 (CH₂), ~14 (CH₃)
Mass Spec (ESI)	m/z: [M+H]⁺ calculated for C₁₃H₁₇F₂O₂⁺: 243.12, found: 243.1.

Note: Exact chemical shifts may vary depending on the solvent and instrument used.

Applications in Research and Drug Development

Fluorinated benzaldehydes are important intermediates in the synthesis of pharmaceuticals and agrochemicals.[2] The title compound is no exception, serving as a key precursor for more complex molecules with potential biological activity.

Intermediate for Bioactive Molecules

The aldehyde functional group is highly versatile and can participate in a variety of chemical transformations, including reductive amination, Wittig reactions, and condensation reactions. For instance, it can be used in the synthesis of chalcones, a class of compounds known for their wide range of pharmacological activities, including anti-inflammatory and anticancer effects.[1] The difluoro-hexyloxy substitution pattern can be strategically employed to modulate the lipophilicity and electronic properties of the target molecule, potentially leading to improved drug-like properties.

Role in Liquid Crystal Synthesis

Benzaldehyde derivatives with long alkyl or alkoxy chains are also used in the synthesis of liquid crystals. The hexyloxy chain in 2,3-Difluoro-4-(hexyloxy)benzaldehyde provides the necessary molecular shape and flexibility for the formation of mesophases, while the fluorinated aromatic core can influence the dielectric anisotropy and other physical properties of the resulting liquid crystal materials.

Drug Discovery Pathway

Caption: Application of the intermediate in a drug discovery workflow.

Safety and Handling

As with all chemicals, 2,3-Difluoro-4-(hexyloxy)benzaldehyde should be handled with appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• Google Patents. (n.d.). Process for the preparation of fluorobenzaldehydes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5227531A - Process for the preparation of fluorobenzaldehydes - Google Patents [patents.google.com]

Technical Guide: Strategic Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

This guide details the strategic synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde , a critical intermediate in the manufacturing of negative dielectric anisotropy liquid crystals (used in VA-TFT displays).

The guide prioritizes the Directed Ortho-Metalation (DoM) route, which is the industry standard for ensuring regiochemical purity in polyfluorinated aromatics.

Part 1: Executive Summary & Retrosynthetic Logic

The synthesis of 2,3-difluoro-4-(hexyloxy)benzaldehyde presents a specific regiochemical challenge: introducing three substituents (two fluorines, one alkoxy, one formyl) onto a benzene ring in a precise 1,2,3,4-pattern.

The Strategic Choice: Directed Ortho-Metalation (DoM)

While Nucleophilic Aromatic Substitution (SNAr) on 2,3,4-trifluorobenzaldehyde is theoretically possible, it suffers from ambiguity regarding the site of attack (C2 vs. C4) due to the competing directing effects of the aldehyde and fluorine atoms.

Therefore, the Lithiation-Formylation route is the superior, self-validating protocol. This approach utilizes the strong ortho-directing ability of fluorine to install the aldehyde group with near-perfect regioselectivity.

Retrosynthetic Analysis[1]

• Target: 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

• Disconnection: C-C bond (Formyl group insertion).

• Intermediate: 1-Hexyloxy-2,3-difluorobenzene.

• Starting Materials: 2,3-Difluorophenol + 1-Bromohexane.

Figure 1: Retrosynthetic breakdown prioritizing the construction of the ether tail before the sensitive formylation step.

Part 2: Critical Starting Materials

2,3-Difluorophenol (CAS: 6418-38-8)[2]

• Role: The aromatic scaffold.

• Purity Requirement: ≥99.0% (GC). Isomeric impurities (e.g., 2,4-difluorophenol) must be <0.1% as they will carry through to the final product and degrade Liquid Crystal performance.

• Why this precursor? Starting with the fluorines already in place (positions 2 and 3) eliminates the need for hazardous fluorination steps (e.g., Balz-Schiemann) later in the process.

1-Bromohexane (CAS: 111-25-1)

• Role: The alkylating agent to install the hydrophobic tail.

• Specification: Primary alkyl halide. Bromide is preferred over chloride for faster kinetics in the etherification step without the extreme reactivity/toxicity of iodides.

n-Butyllithium (n-BuLi)

• Role: Lithiating agent for the DoM step.

• Concentration: Typically 2.5 M in hexanes.

• Criticality: Must be titrated before use. Degraded n-BuLi leads to incomplete conversion and difficult separation of the non-formylated intermediate.

Part 3: Detailed Experimental Protocol

Step 1: Williamson Ether Synthesis

Objective: Synthesis of 1-hexyloxy-2,3-difluorobenzene. Mechanism: SN2 substitution.

• Setup: A 3-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and mechanical stirrer.

• Reagents:

  • 2,3-Difluorophenol (1.0 equiv)[1]

  • 1-Bromohexane (1.1 equiv)

  • Potassium Carbonate (K₂CO₃, 2.0 equiv, anhydrous)

  • Solvent: Acetone or Acetonitrile (Polar aprotic facilitates SN2).

• Procedure:

  • Dissolve 2,3-difluorophenol in the solvent.

  • Add K₂CO₃ and stir for 30 minutes to generate the phenoxide anion.

  • Add 1-bromohexane dropwise.

  • Heat to reflux (approx. 60-80°C depending on solvent) for 6–12 hours.

  • Monitor: TLC (Hexane/EtOAc 9:1) or GC-MS.

• Workup:

  • Filter off solid salts.

  • Concentrate filtrate.

  • Redissolve in Ethyl Acetate, wash with 1M NaOH (to remove unreacted phenol), then brine.

  • Dry over MgSO₄ and concentrate.

  • Purification: Vacuum distillation is recommended to remove excess hexyl bromide.

Step 2: Cryogenic Lithiation & Formylation

Objective: Regioselective introduction of the aldehyde at C-4. Mechanism: Directed Ortho-Metalation (DoM) followed by electrophilic quench.

• Setup: Flame-dried glassware, strictly inert atmosphere (Argon/Nitrogen). Cryogenic bath (-78°C).

• Reagents:

  • 1-Hexyloxy-2,3-difluorobenzene (Intermediate from Step 1).

  • n-Butyllithium (1.1 equiv).

  • N,N-Dimethylformamide (DMF, 1.5 equiv, anhydrous).

  • Solvent: Anhydrous THF.

• Procedure:

  • Dissolve the intermediate in THF and cool to -78°C .

  • Lithiation: Add n-BuLi dropwise over 30 minutes. Maintain temp < -70°C.

  • Causality: The proton at C-4 is the most acidic due to the inductive effect of the adjacent Fluorine at C-3. The Lithium coordinates to F-3, directing deprotonation selectively at C-4.

  • Stir at -78°C for 1 hour to ensure complete formation of the aryllithium species.

  • Quench: Add anhydrous DMF dropwise.

  • Allow the mixture to warm to 0°C slowly over 2 hours.

  • Hydrolysis: Quench with saturated NH₄Cl solution or 1M HCl to hydrolyze the hemiaminolate intermediate to the aldehyde.

• Workup & Purification:

  • Extract with Ethyl Acetate.

  • Critical Purification: Recrystallization from Ethanol/Hexane or column chromatography. Liquid Crystals require purity >99.5%.

Part 4: Mechanism & Data Visualization

Reaction Mechanism (Step 2)

The regioselectivity is dictated by the "Ortho-Fluorine Effect." The acidity of the ring protons follows the order: H-4 > H-6 > H-5.

Figure 2: Mechanistic pathway showing the directing effect of Fluorine at C-3 facilitating C-4 lithiation.[2]

Process Data Summary

Parameter	Step 1 (Etherification)	Step 2 (Formylation)
Limiting Reagent	2,3-Difluorophenol	Ether Intermediate
Key Reagent	1-Bromohexane / K₂CO₃	n-BuLi / DMF
Temperature	60–80°C (Reflux)	-78°C (Cryogenic)
Solvent	Acetone / Acetonitrile	THF (Anhydrous)
Typical Yield	85–95%	75–85%
Critical Impurity	Unreacted Phenol	Regioisomer (C-6 formyl - rare)

Part 5: References

• Regioselectivity in Lithiation of Fluorobenzenes:

  • Source: Schlosser, M. (1998). "Organometallics in Synthesis." John Wiley & Sons.

  • Context: Establishes that H adjacent to F is kinetically more acidic than H adjacent to alkoxy groups, confirming C-4 attack.

• Synthesis of Liquid Crystal Intermediates:

  • Patent: "Process for preparing 2,3-difluoro-4-alkoxybenzaldehydes." WO2007068364.

  • Link:

  • Relevance: Describes the industrial standard for this specific transformation.

• General Protocol for Williamson Ether Synthesis:

  • Source: "Williamson Ether Synthesis." Organic Chemistry Portal.

  • Link:

• Directed Ortho Metalation (DoM) Reviews:

  • Source: Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews.

  • Link:

Sources

• 1. 4-Bromo-2,3-difluorophenol synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]

Technical Guide: Williamson Ether Synthesis of 4-(Hexyloxy)benzaldehyde Derivatives

Executive Summary & Strategic Importance

4-(Hexyloxy)benzaldehyde is a pivotal intermediate in the synthesis of thermotropic liquid crystals , pharmaceutical precursors, and functional organic materials. Its synthesis via the Williamson ether method represents a classic bimolecular nucleophilic substitution (

), yet achieving high purity (>98%) and yield requires precise control over solvation, basicity, and phase transfer kinetics.

This guide provides a rigorous, field-validated protocol for synthesizing 4-(hexyloxy)benzaldehyde, emphasizing the mechanistic causality behind reagent choices to ensure reproducibility in drug development and materials science laboratories.

Mechanistic Underpinnings

The synthesis relies on the

reaction between the phenoxide derivative of 4-hydroxybenzaldehyde and a primary alkyl halide (1-bromohexane).[1]

Core Reaction Pathway[1]

• Deprotonation: A base (typically

  ) deprotonates the phenolic hydroxyl group ( ), generating a resonance-stabilized phenoxide anion.

• Nucleophilic Attack: The phenoxide oxygen acts as a nucleophile, attacking the electrophilic C-1 carbon of 1-bromohexane.

• Transition State: A concerted backside attack occurs, inverting the geometry (though irrelevant for primary achiral halides) and displacing the bromide leaving group.

Mechanistic Diagram

The following diagram illustrates the reaction logic and critical control points.

Caption: Mechanistic flow of the Williamson ether synthesis highlighting the SN2 transition state.

Strategic Process Optimization

Success depends on selecting conditions that maximize nucleophilicity while suppressing side reactions (e.g., E2 elimination).

Solvent Selection: Acetone vs. DMF

Solvent	Dielectric Constant ( )	Boiling Point	Pros	Cons	Recommended For
Acetone	20.7	56°C	Easy workup (volatile); mild conditions.	Slower kinetics; requires longer reflux.	Routine Synthesis
DMF	36.7	153°C	Rapid rates; high solubility of salts.	Difficult to remove (high BP); aqueous workup required.	High-Throughput / Scale-up

Expert Insight: For gram-scale synthesis, Acetone is preferred due to ease of removal. Residual DMF can complicate NMR analysis and crystallization.

Base Selection: The Role of Potassium Carbonate

While Sodium Hydride (NaH) ensures rapid, irreversible deprotonation, it is moisture-sensitive and hazardous. Anhydrous Potassium Carbonate (

) is the industry standard because:

• Mild Basicity: Sufficient to deprotonate phenol (

  ~10) but weak enough to prevent aldol condensation side reactions of the aldehyde group.

• Template Effect:

  ions can coordinate with the phenoxide oxygen, subtly assisting in the alignment for substitution, though less critical here than in crown ether synthesis.

Detailed Experimental Protocol

Target: 4-(Hexyloxy)benzaldehyde (10 mmol scale) Expected Yield: 85-95%

Materials

• 4-Hydroxybenzaldehyde (1.22 g, 10 mmol)

• 1-Bromohexane (1.82 g, 1.55 mL, 11 mmol) [1.1 eq]

• Potassium Carbonate (anhydrous, 2.76 g, 20 mmol) [2.0 eq]

• Potassium Iodide (catalytic, 10 mol%) [Optional: Finkelstein acceleration]

• Acetone (Reagent grade, 30 mL)

Step-by-Step Methodology

Phase 1: Reaction Setup

• Preparation: Oven-dry a 100 mL round-bottom flask (RBF) and a magnetic stir bar.

• Charging: Add 4-hydroxybenzaldehyde (1.0 eq) and anhydrous

  (2.0 eq) to the flask.

• Solvation: Add Acetone (3 mL per mmol of substrate). Stir at room temperature for 15 minutes. Why? This allows initial deprotonation and formation of the phenoxide salt suspension.[1]

• Addition: Add 1-bromohexane (1.1 eq) dropwise via syringe.

  • Optimization: Add catalytic KI (10 mol%) if using 1-chlorohexane or to accelerate the bromide displacement via in-situ iodide exchange.

Phase 2: Reflux & Monitoring[2][3]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil (

  oil bath).

• Timeline: Reflux for 6–12 hours.

• Validation (TLC): Monitor using Silica TLC (Hexane:Ethyl Acetate 8:2).

  • Starting Material:

    (UV active, stains with ).

  • Product:

    (Distinct UV spot).

  • Endpoint: Disappearance of the lower starting material spot.

Phase 3: Workup & Purification[1]

• Filtration: Cool to room temperature. Filter off the solid inorganic salts (

  , excess ) using a sintered glass funnel or Celite pad. Wash the pad with cold acetone.

• Concentration: Evaporate the filtrate under reduced pressure (Rotovap) to yield a crude oil.

• Extraction (If DMF was used): Dilute residue in Ethyl Acetate, wash 3x with water (to remove DMF), 1x with 1M NaOH (to remove unreacted phenol), and 1x with Brine. Dry over ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  .[1][4]

• Purification:

  • Distillation: Kugelrohr distillation (high vacuum) for large scales.

  • Chromatography: Short silica plug eluting with Hexane:EtOAc (9:1) if high purity is required for liquid crystal applications.

Workflow Diagram

Caption: Operational workflow for the synthesis of 4-(hexyloxy)benzaldehyde.

Characterization & Validation

To ensure the integrity of the "derivative" scaffold, the following data must be verified:

• NMR (400 MHz, ):
  • 9.88 (s, 1H, CHO ) – Crucial: confirms aldehyde integrity.
  • 7.83 (d, 2H, Ar-H ortho to CHO).
  • 6.99 (d, 2H, Ar-H ortho to OR).
  • 4.04 (t, 2H, -OCH -).

• IR Spectroscopy:

  • : Strong band at ~1690 .
  • : Ether stretch at ~1250 .

  • Absence of broad -OH stretch at 3200-3400

    .

Downstream Derivatization: Liquid Crystals

The "derivatives" aspect of this topic often refers to the conversion of 4-(hexyloxy)benzaldehyde into Schiff Bases (Imines) , which are fundamental mesogens in liquid crystal research [1].[5]

Protocol for Schiff Base Derivative:

• Reactants: 4-(Hexyloxy)benzaldehyde + 4-Alkoxyaniline (1:1 molar ratio).

• Solvent: Absolute Ethanol (catalytic Acetic Acid).

• Conditions: Reflux 2-4 hours. Product precipitates upon cooling.

• Significance: The rigid imine linker (

  ) combined with the flexible hexyloxy tail induces nematic or smectic mesophases [2].

References

• BenchChem. The Pivotal Role of 4-(Hexyloxy)benzaldehyde in the Synthesis of Advanced Liquid Crystalline Materials. Retrieved from

• Organic Chemistry Portal. Williamson Ether Synthesis: Mechanism and Protocols. Retrieved from

• Master Organic Chemistry. The Williamson Ether Synthesis: Mechanism and Solvent Effects. Retrieved from

• ChemicalBook. 4-(Hexyloxy)benzaldehyde Properties and Applications. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to Electrophilic Aromatic Substitution for Substituted Benzaldehydes

Introduction

Substituted benzaldehydes are cornerstone intermediates in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Their synthetic utility is profoundly influenced by the reactivity of the aromatic ring towards electrophilic aromatic substitution (EAS). The presence of the aldehyde group, coupled with other substituents, creates a complex electronic environment that dictates both the rate and regioselectivity of these transformations. This guide provides a detailed exploration of the principles governing EAS on substituted benzaldehyde scaffolds, offering field-proven insights for researchers, chemists, and drug development professionals. We will dissect the underlying electronic effects, examine the interplay of multiple substituents, and provide practical protocols for key reactions, enabling precise control over the synthesis of complex aromatic molecules.

The Electronic Influence of the Formyl Group

The reactivity of a substituted benzene ring in electrophilic aromatic substitution is fundamentally governed by the electronic nature of its substituents. The formyl group (-CHO) of benzaldehyde exerts a powerful influence on the aromatic system through a combination of two distinct electronic effects: the inductive effect and the resonance effect.

• Inductive Effect (-I): The oxygen atom in the carbonyl group is highly electronegative, leading to a polarization of the carbon-oxygen double bond and the carbon-carbon single bond connecting the formyl group to the ring. This results in the withdrawal of electron density from the aromatic ring through the sigma (σ) bond framework.

• Resonance Effect (-M or -R): The carbonyl group can participate in conjugation with the π-system of the benzene ring. It withdraws π-electron density from the ring, delocalizing it onto the oxygen atom. This effect is particularly pronounced at the ortho and para positions.[1][2]

Together, these effects significantly reduce the electron density of the aromatic ring, making it less nucleophilic and therefore less reactive towards electrophiles compared to unsubstituted benzene.[3] Consequently, the formyl group is classified as a deactivating group .[4][5][6]

The Meta-Directing Nature of the Formyl Group

The resonance structures of benzaldehyde demonstrate that the electron-withdrawing nature of the formyl group creates partial positive charges (δ+) specifically at the ortho and para positions. The meta position, while still deactivated by the inductive effect, is left comparatively more electron-rich than the ortho and para positions.[1][7]

Figure 2: Logical workflow for determining regioselectivity in benzaldehyde EAS.

The Additive Effects of Multiple Substituents

In drug development and complex molecule synthesis, the starting material is often a benzaldehyde derivative that already bears other substituents. The regiochemical outcome of an EAS reaction on such a polysubstituted ring is determined by the cumulative directing effects of all groups present.

Three general rules are sufficient to predict the outcome:

• Reinforcing Effects: If the directing effects of the two groups reinforce each other, the outcome is straightforward. For example, in p-nitrotoluene, both the methyl group (ortho, para-directing) and the nitro group (meta-directing) direct substitution to the position ortho to the methyl group. [1]2. Opposing Effects: If the directing effects of the groups oppose each other, the more powerful activating group dominates the orientation. For instance, in 4-methoxybenzaldehyde, the strongly activating methoxy group (-OCH₃) is an ortho, para-director, while the aldehyde is a meta-director. The powerful activating nature of the methoxy group will direct the incoming electrophile to its ortho position (C3 and C5 relative to the methoxy). [4]3. Steric Hindrance: Substitution rarely occurs at the position between two existing substituents due to steric hindrance.

Data Summary: Directing Effects in Polysubstituted Benzaldehydes

Substituent Combination (Example)	Activating/Deactivating Nature	Dominant Director	Predicted Position of Attack
Activating Group + CHO (e.g., 4-Hydroxybenzaldehyde)	Activating (-OH) >> Deactivating (-CHO)	-OH (ortho, para-director)	Ortho to the -OH group
Weak Deactivator + CHO (e.g., 4-Chlorobenzaldehyde)	Deactivating (-Cl) & Deactivating (-CHO)	-Cl (ortho, para-director)	Ortho to the -Cl group
Strong Deactivator + CHO (e.g., 4-Nitrobenzaldehyde)	Both Strongly Deactivating	Additive meta-direction	Ortho to the -NO₂ and meta to the -CHO

Key EAS Reactions and Methodologies

Due to the deactivated nature of the benzaldehyde ring system, forcing conditions (e.g., higher temperatures, stronger acid catalysts) are often required to achieve electrophilic substitution.

Nitration

Nitration introduces a nitro (-NO₂) group onto the aromatic ring and is typically carried out using a nitrating mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄). [8]The sulfuric acid protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺). As predicted, the reaction on benzaldehyde yields primarily meta-nitrobenzaldehyde. [5][9][10][11] Mechanism:

• Generation of Electrophile: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻ [8]2. Electrophilic Attack: The π-system of the benzaldehyde ring attacks the nitronium ion, preferentially at the meta position, forming a resonance-stabilized arenium ion.

• Deprotonation: A weak base (like H₂O or HSO₄⁻) removes a proton from the carbon bearing the nitro group, restoring aromaticity and yielding the final product.

Standard Laboratory Protocol for the Nitration of Benzaldehyde

This protocol is adapted to favor the formation of the meta-isomer. [10]

• Preparation: In a three-neck flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, cool 40 mL of concentrated sulfuric acid to 0-5°C in an ice-salt bath.

• Nitrating Mixture: Slowly add 15 mL of concentrated nitric acid to the cooled sulfuric acid while maintaining the temperature below 10°C.

• Substrate Addition: To the cooled nitrating mixture, add 10.6 g (10.2 mL) of benzaldehyde dropwise from the addition funnel. The internal temperature must be maintained between 5°C and 15°C throughout the addition. [10]4. Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature overnight to ensure completion.

• Work-up: Carefully pour the reaction mixture onto 500 g of crushed ice in a large beaker with stirring. This will precipitate the crude product. [10]6. Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acid.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield pure meta-nitrobenzaldehyde.

Sulfonation

Sulfonation introduces a sulfonic acid (-SO₃H) group and is typically achieved by treating the aromatic compound with fuming sulfuric acid (a solution of SO₃ in H₂SO₄). [12]The electrophile is sulfur trioxide (SO₃). The reaction is reversible. On benzaldehyde, sulfonation yields meta-benzaldehydesulfonic acid. [9][13][14] Reaction: Benzaldehyde + SO₃/H₂SO₄ ⇌ m-Benzaldehydesulfonic acid [13]

Halogenation

Halogenation with chlorine or bromine requires a Lewis acid catalyst, such as ferric chloride (FeCl₃) or ferric bromide (FeBr₃), to polarize the halogen molecule and generate a more potent electrophile. The reaction with benzaldehyde produces the meta-substituted product, for example, meta-chlorobenzaldehyde. [9]

The Inviability of Friedel-Crafts Reactions

A critical limitation in the functionalization of benzaldehydes is their general inability to undergo Friedel-Crafts alkylation or acylation reactions. There are two primary reasons for this failure:

• Ring Deactivation: The strongly deactivating formyl group makes the aromatic ring too electron-poor to attack the carbocation or acylium ion electrophiles generated in these reactions. [15]2. Lewis Acid Complexation: The aldehyde's carbonyl oxygen has lone pairs of electrons that act as a Lewis base, forming a stable complex with the Lewis acid catalyst (e.g., AlCl₃). [15]This complexation further deactivates the ring, preventing any electrophilic substitution from occurring.

While direct Friedel-Crafts reactions on benzaldehyde are not feasible, other named reactions can be used to synthesize substituted benzaldehydes from more activated aromatic precursors. These include:

• Gattermann-Koch Reaction: Formylates benzene and its derivatives using carbon monoxide (CO) and hydrochloric acid (HCl) with a catalyst system of AlCl₃ and CuCl. [16][17][18][19][20][21]This method is not applicable to phenols or phenol ethers.

• Vilsmeier-Haack Reaction: Formylates electron-rich aromatic compounds (like anilines and phenols) using a Vilsmeier reagent, which is generated from a substituted amide (like DMF) and phosphorus oxychloride (POCl₃). [22][23][24][25]The electrophile is a chloroiminium ion, which is weaker than those in Friedel-Crafts reactions, thus requiring an activated ring. [22][25]* Reimer-Tiemann Reaction: Specifically used for the ortho-formylation of phenols using chloroform (CHCl₃) and a strong base. The reactive electrophile is dichlorocarbene (:CCl₂). [26][27][28][29][30]

Figure 3: A generalized experimental workflow for EAS reactions.

Conclusion

The electrophilic aromatic substitution of substituted benzaldehydes is a nuanced field governed by the powerful meta-directing and deactivating influence of the formyl group. A thorough understanding of the interplay between the aldehyde and other ring substituents is paramount for predicting and controlling regiochemical outcomes. While the deactivated nature of the ring necessitates robust reaction conditions for nitration, sulfonation, and halogenation, it also renders the system inert to standard Friedel-Crafts conditions. For professionals in pharmaceutical and materials science, mastering these principles allows for the rational design of synthetic routes to complex, highly functionalized aromatic aldehydes, unlocking their full potential as versatile chemical building blocks.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Strategic Use of 2,3-Difluoro-4-(hexyloxy)benzaldehyde in the Synthesis of High-Performance Liquid Crystals

Introduction: The Imperative of Fluorination in Modern Liquid Crystal Design

In the landscape of advanced materials, liquid crystals (LCs) remain at the forefront of display and photonic technologies. The performance of these devices is intrinsically linked to the molecular architecture of the mesogenic compounds they employ. Fluorinated liquid crystals, in particular, have become indispensable components in commercial mixtures, offering a suite of advantageous properties including optimized dielectric anisotropy, reduced viscosity, enhanced thermal and chemical stability, and improved voltage holding ratios.[1][2]

The strategic incorporation of fluorine atoms into the mesogenic core is a powerful tool for fine-tuning these critical parameters.[3] This guide focuses on the application of a pivotal building block, 2,3-Difluoro-4-(hexyloxy)benzaldehyde , in the synthesis of advanced calamitic (rod-like) liquid crystals. The unique arrangement of its functional groups offers a tripartite advantage:

• Lateral Difluoro Substituents (C2, C3): The two fluorine atoms positioned laterally on the phenyl ring introduce a strong local dipole moment perpendicular to the molecule's long axis.[4] This modification is crucial for creating materials with high negative dielectric anisotropy, a key requirement for technologies like Vertical Alignment (VA) mode displays.[5] Furthermore, the steric effect of these lateral fluorines disrupts intermolecular packing, which often leads to a desirable reduction in melting points and suppression of unwanted smectic phases.[1][6][7]

• Terminal Hexyloxy Chain (C4): The flexible hexyloxy tail is fundamental for the formation and stabilization of the liquid crystalline mesophase. Its length and conformation influence the material's melting and clearing points, with shorter to medium-length chains typically promoting the desired nematic phase.[1]

• Reactive Aldehyde Moiety (-CHO): The aldehyde group serves as a versatile synthetic handle, enabling the straightforward formation of various rigid linking groups. The most common and efficient of these is the imine linkage (Schiff base), formed via condensation with an aromatic amine, which extends the rigid molecular core and enhances mesophase stability.[8]

This document provides a comprehensive overview of the synthetic strategy, detailed experimental protocols, and characterization data for leveraging 2,3-Difluoro-4-(hexyloxy)benzaldehyde in the rational design of next-generation liquid crystals.

Synthetic Strategy & Mechanistic Rationale

The synthesis of a target liquid crystal using 2,3-Difluoro-4-(hexyloxy)benzaldehyde is typically a two-stage process: first, the synthesis of the aldehyde precursor itself, followed by its reaction to form the final mesogenic molecule.

Stage 1: Synthesis of the Aldehyde Precursor

The most direct and widely used method for preparing the title benzaldehyde is the Williamson ether synthesis .[9][10] This robust reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[9][11]

Causality: The reaction begins with the deprotonation of the hydroxyl group of the starting material, 2,3-Difluoro-4-hydroxybenzaldehyde, by a mild base such as potassium carbonate. This creates a potent phenoxide nucleophile. This nucleophile then attacks the electrophilic primary carbon of an alkyl halide (1-bromohexane), displacing the bromide leaving group in a single, concerted step. The use of a primary alkyl halide is critical to maximize the yield of the ether product, as secondary or tertiary halides would favor a competing E2 elimination pathway.[12] A polar aprotic solvent like acetone or DMF is chosen to solubilize the reactants and promote the SN2 mechanism.[11]

Figure 1: Synthetic workflow for the Williamson ether synthesis of the key aldehyde precursor.

Stage 2: Synthesis of a Schiff Base Liquid Crystal

With the aldehyde in hand, the final liquid crystal can be assembled. The formation of a Schiff base (imine) linkage is an exemplary reaction due to its high efficiency and the favorable geometric properties of the resulting bond.

Causality: The condensation reaction between 2,3-Difluoro-4-(hexyloxy)benzaldehyde and a substituted primary amine (e.g., 4-alkylaniline) is typically catalyzed by a few drops of a weak acid, such as glacial acetic acid. The acid protonates the aldehyde's carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. The subsequent dehydration step is driven to completion by refluxing in a solvent like absolute ethanol, yielding the stable imine linkage. The resulting linear, rigid structure is highly conducive to the formation of liquid crystalline phases.

Figure 2: Condensation reaction to form a target Schiff base liquid crystal.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

This protocol is based on the well-established Williamson ether synthesis methodology.[9][11]

• Materials:

  • 2,3-Difluoro-4-hydroxybenzaldehyde (1.0 eq)

  • 1-Bromohexane (1.2 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃), powdered (2.0 eq)

  • Acetone, anhydrous

  • Dichloromethane (DCM)

  • Deionized Water

  • Saturated Brine Solution

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,3-Difluoro-4-hydroxybenzaldehyde and anhydrous potassium carbonate.

  • Add anhydrous acetone (approx. 20 mL per gram of aldehyde).

  • Stir the resulting suspension vigorously at room temperature for 20 minutes.

  • Slowly add 1-bromohexane to the flask via a dropping funnel.

  • Heat the reaction mixture to reflux (approx. 56 °C) and maintain for 8-12 hours.

  • Self-Validation: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 9:1 hexane:ethyl acetate eluent. The disappearance of the starting hydroxybenzaldehyde spot (lower Rf) and the appearance of a new product spot (higher Rf) indicates reaction progression.

  • Upon completion, cool the mixture to room temperature and filter off the solid potassium salts, washing the filter cake with a small amount of acetone.

  • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the resulting crude oil in DCM and transfer to a separatory funnel. Wash the organic layer sequentially with deionized water (2x) and saturated brine solution (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • The crude product can be purified by vacuum distillation to remove non-volatile impurities.[13] Alternatively, purification via column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) will yield the pure 2,3-Difluoro-4-(hexyloxy)benzaldehyde as a colorless or pale yellow liquid.

Protocol 2: Synthesis of (E)-N-(4-octylphenyl)-1-(2,3-difluoro-4-(hexyloxy)phenyl)methanimine

This protocol details the synthesis of a representative three-ring Schiff base liquid crystal.[14]

• Materials:

  • 2,3-Difluoro-4-(hexyloxy)benzaldehyde (1.0 eq)

  • 4-Octylaniline (1.0 eq)

  • Absolute Ethanol

  • Glacial Acetic Acid (catalytic, ~3 drops)

• Procedure:

  • Dissolve equimolar amounts of 2,3-Difluoro-4-(hexyloxy)benzaldehyde and 4-octylaniline in absolute ethanol in a round-bottom flask equipped with a stir bar and reflux condenser.

  • Add the catalytic amount of glacial acetic acid to the solution.

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

  • Self-Validation: The formation of the product is often indicated by a color change and/or the precipitation of a solid upon cooling. Progress can be monitored by TLC (e.g., 95:5 hexane:ethyl acetate), observing the consumption of the reactants.

  • After the reaction is complete, cool the flask to room temperature, and then place it in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the collected crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification:

  • The crude solid is purified by recrystallization from a suitable solvent, typically absolute ethanol or ethyl acetate.[14] Dissolve the solid in a minimum amount of the hot solvent and allow it to cool slowly to form pure crystals. The process should be repeated until a constant melting point is achieved.

Characterization & Expected Properties

The synthesized compounds are characterized using standard spectroscopic methods (¹H NMR, ¹³C NMR, FTIR) to confirm their chemical structure. The liquid crystalline properties are investigated using Polarizing Optical Microscopy (POM) to observe the characteristic textures of different mesophases and Differential Scanning Calorimetry (DSC) to determine the phase transition temperatures and associated enthalpy changes.[4][15]

The table below summarizes the expected properties for a representative Schiff base liquid crystal synthesized from 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Property	Representative Data	Rationale & Significance
Compound Name	(E)-N-(4-octylphenyl)-1-(2,3-difluoro-4-(hexyloxy)phenyl)methanimine	A typical three-ring calamitic mesogen structure.
Yield (%)	> 85%	Schiff base condensation is a high-yielding reaction.[14]
Mesophase Type	Nematic (N) and/or Smectic A (SmA)	The alkyl/alkoxy chain lengths are designed to promote these phases.[16]
Melting Point (Cr-N/SmA)	40 - 60 °C	The lateral fluoro groups tend to lower the melting point compared to non-fluorinated analogues.[1][7]
Clearing Point (N-I)	70 - 90 °C	Represents the transition to the isotropic liquid; this defines the upper limit of the LC operating range.
Dielectric Anisotropy (Δε)	Negative	The strong lateral dipole from the C-F bonds typically results in a negative Δε.[4][5]

Note: The exact transition temperatures are highly sensitive to the length of the terminal alkyl/alkoxy chains on both aromatic rings.

Conclusion

2,3-Difluoro-4-(hexyloxy)benzaldehyde is a strategically designed and highly effective building block for the synthesis of advanced liquid crystals. The lateral fluorine atoms are instrumental in tuning key electro-optical properties, such as dielectric anisotropy, while simultaneously lowering melting points to create materials with broad, accessible mesophase ranges. The protocols detailed herein provide a reliable and reproducible pathway for researchers and material scientists to synthesize novel fluorinated mesogens. The inherent versatility of the aldehyde functional group opens the door to a vast library of potential structures, including Schiff bases, esters, and other complex cores, cementing its role as a cornerstone precursor in the development of next-generation liquid crystal materials.

References

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Application Notes and Protocols for 2,3-Difluoro-4-(hexyloxy)benzaldehyde: A Key Intermediate in Pharmaceutical Synthesis

Introduction: The Strategic Importance of Fluorinated Benzaldehydes in Drug Discovery

In the landscape of modern medicinal chemistry, the incorporation of fluorine atoms into molecular scaffolds is a well-established strategy for optimizing the pharmacological profile of drug candidates.[1] The unique electronic properties of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] 2,3-Difluoro-4-(hexyloxy)benzaldehyde emerges as a particularly valuable building block, combining the advantageous features of a difluorinated phenyl ring with a flexible hexyloxy chain and a synthetically versatile aldehyde functional group. This unique combination makes it a sought-after intermediate in the synthesis of a range of complex molecules, including liquid crystals and active pharmaceutical ingredients (APIs).[2][3][4]

The difluoro substitution pattern on the aromatic ring creates a distinct electronic environment, influencing the reactivity of the aldehyde and the overall properties of the final compound. The hexyloxy tail provides a lipophilic handle, which can be crucial for modulating solubility and membrane permeability of a drug molecule. The aldehyde group itself is a gateway for a multitude of chemical transformations, most notably the formation of imines (Schiff bases) and subsequent reduction to secondary amines, a common linkage in many pharmaceutical agents.[2][5]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the synthesis, characterization, and utilization of 2,3-Difluoro-4-(hexyloxy)benzaldehyde as a pharmaceutical intermediate.

Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde via Williamson Ether Synthesis

The most direct and efficient route to 2,3-Difluoro-4-(hexyloxy)benzaldehyde is the Williamson ether synthesis, a robust and widely employed method for the formation of ethers.[6][7][8][9] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The synthesis begins with the deprotonation of the hydroxyl group of 2,3-Difluoro-4-hydroxybenzaldehyde using a mild base, typically potassium carbonate, to form a nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of an alkyl halide, in this case, 1-bromohexane, displacing the bromide ion to form the desired ether product.[6]

Caption: Synthetic pathway for 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Experimental Protocol: Synthesis

Materials and Equipment:

Reagent/Equipment	Grade/Specification
2,3-Difluoro-4-hydroxybenzaldehyde	≥98% purity
1-Bromohexane	≥98% purity
Anhydrous Potassium Carbonate (K₂CO₃)	Fine powder, dried
Acetone or N,N-Dimethylformamide (DMF)	Anhydrous
Ethyl Acetate	Reagent grade
Hexanes	Reagent grade
Brine (saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄)
Round-bottom flask	Appropriate size, oven-dried
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle
Separatory funnel
Rotary evaporator
Thin-Layer Chromatography (TLC) plates	Silica gel coated

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,3-Difluoro-4-hydroxybenzaldehyde (1.0 eq).

• Addition of Base and Solvent: Add anhydrous potassium carbonate (1.5 - 2.0 eq) to the flask, followed by anhydrous acetone or DMF (approximately 10-15 mL per gram of the starting benzaldehyde).

• Initial Stirring: Stir the resulting suspension at room temperature for 20-30 minutes to facilitate the formation of the phenoxide.

• Addition of Alkyl Halide: Slowly add 1-bromohexane (1.1 - 1.2 eq) to the stirred suspension via a dropping funnel or syringe.

• Reaction: Heat the reaction mixture to reflux (for acetone, ~56°C; for DMF, a temperature of 80-90°C is suitable) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent system). The reaction is typically complete within 4-8 hours, as indicated by the consumption of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • Dissolve the crude residue in ethyl acetate.

  • Transfer the solution to a separatory funnel and wash with deionized water (2 x volume of the organic layer) to remove any remaining salts and DMF.

  • Wash the organic layer with brine (1 x volume of organic layer).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the final product as a pure solid or oil.

Characterization and Quality Control

Thorough characterization is essential to confirm the identity and purity of the synthesized 2,3-Difluoro-4-(hexyloxy)benzaldehyde. The following analytical techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will provide characteristic signals for the aldehyde proton, the aromatic protons, and the protons of the hexyloxy chain. The aldehyde proton is expected to appear as a singlet in the downfield region (δ 9.8-10.2 ppm). The aromatic protons will show complex splitting patterns due to proton-fluorine and proton-proton coupling. The hexyloxy chain will exhibit distinct signals: a triplet for the terminal methyl group, multiplets for the methylene groups, and a triplet for the methylene group attached to the oxygen atom.

• ¹⁹F NMR: The fluorine NMR is a critical tool for confirming the difluoro substitution pattern. Two distinct signals are expected for the two non-equivalent fluorine atoms on the aromatic ring. The chemical shifts and coupling constants will be characteristic of their positions relative to the other substituents.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the aldehyde, the aromatic carbons (with C-F couplings), and the carbons of the hexyloxy chain.

Predicted NMR Data	Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J Hz)
¹H NMR (in CDCl₃)	~10.1	s
~7.5	m
~6.8	m
~4.1	t	~6.5
~1.8	p	~6.7
~1.5-1.3	m
~0.9	t	~7.0
¹⁹F NMR (in CDCl₃)	-130 to -150	m
-150 to -170	m

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands for the key functional groups:

• A strong C=O stretching vibration for the aldehyde group around 1690-1710 cm⁻¹.

• C-H stretching vibrations for the aromatic ring and the alkyl chain around 2850-3100 cm⁻¹.

• C-O-C stretching vibrations for the ether linkage around 1200-1300 cm⁻¹.

• C-F stretching vibrations in the fingerprint region, typically around 1000-1200 cm⁻¹.

High-Performance Liquid Chromatography (HPLC)

HPLC is the method of choice for determining the purity of the final product. A reversed-phase column with a suitable mobile phase (e.g., a gradient of acetonitrile in water) can be used to separate the product from any residual starting materials or byproducts. Purity is typically reported as the peak area percentage.

Application Protocol: Synthesis of a Pharmaceutical Intermediate via Reductive Amination

A primary application of 2,3-Difluoro-4-(hexyloxy)benzaldehyde is in the synthesis of secondary amines through reductive amination. This reaction is fundamental in the construction of numerous drug molecules.[5] The following protocol outlines the synthesis of an N-alkylated amine, a common scaffold in pharmaceutical compounds.

Caption: Experimental workflow for reductive amination.

Experimental Protocol: Reductive Amination

Materials and Equipment:

Reagent/Equipment	Grade/Specification
2,3-Difluoro-4-(hexyloxy)benzaldehyde	≥98% purity
Primary Amine (e.g., L-alaninamide)	≥98% purity
Sodium Triacetoxyborohydride (STAB)	Reagent grade
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Anhydrous
Saturated Sodium Bicarbonate (NaHCO₃) solution
Anhydrous Magnesium Sulfate (MgSO₄)
Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of 2,3-Difluoro-4-(hexyloxy)benzaldehyde (1.0 eq) in anhydrous DCM or DCE, add the primary amine (1.0-1.2 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate imine (Schiff base).

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise over 15-20 minutes.

• Reaction: Continue stirring the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting aldehyde is consumed (typically 2-12 hours).

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired secondary amine.

Conclusion

2,3-Difluoro-4-(hexyloxy)benzaldehyde is a strategically important intermediate for the synthesis of advanced materials and pharmaceutical compounds. Its preparation via the Williamson ether synthesis is a reliable and scalable method. The protocols and characterization data provided herein offer a comprehensive guide for its synthesis and application in drug discovery and development, enabling the creation of novel molecular entities with potentially enhanced pharmacological properties.

References

• BenchChem. (2025). Application Notes and Protocols for the Williamson Ether Synthesis of 2-(Benzyloxy)-4-fluorobenzaldehyde.

• YouTube. (2018, August 29). Williamson Ether Synthesis. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• BenchChem. (2025). The Pivotal Role of 4-(Hexyloxy)benzaldehyde in the Synthesis of Advanced Liquid Crystalline Materials: A Technical Guide.
• Google Patents. (2008, December 18). United States Patent.

• Magritek. (n.d.). On-line reaction monitoring of an SNAr reaction by 1H and 19F NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Regulations.gov. (2021, November 17). US Patent No. 8829195. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Retrieved from [Link]

• Journal of Materials Chemistry. (1993). Fluorosubstituted chiral liquid crystals derived from (R)-2-(4-hydroxyphenoxy)propan-1-ol. Retrieved from [Link]

• BindingDB. (n.d.). Patents In BindingDB. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 19F NMR Reference Standards. Retrieved from [Link]

• Google Patents. (n.d.). CN102659546A - Novel liquid crystal intermediate 4-bromine-2,3-difluoro benzaldehyde.
• Google Patents. (n.d.). CN112830872A - Synthesis method of 2,3, 4-trihydroxybenzaldehyde.

• PMC. (n.d.). Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of 2',3'-Difluoro-4'-methylacetophenone.

• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 19F NMR Chemical Shifts. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Inf. Retrieved from [Link]

• JMU Scholarly Commons. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. Retrieved from [Link]

• ChemRxiv. (n.d.). Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis. Retrieved from [Link]

• ResearchGate. (2025, October 16). Synthesis of a New Heterocycle with Liquid Crystal Properties: 2-(3-Methoxy-4-hexadecanoyloxyphenyl)benzothiazole. Retrieved from [Link]

• OICC Press. (2024, June 30). Synthesis of novel products from the reaction of benzaldehyde and benzoic acid derivatives with aromatics carrying two hydroxyl. Retrieved from [Link]

• MDPI. (2023, November 12). A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. Retrieved from [Link]

• PMC. (n.d.). Direct Synthesis of 2-(4-Hydroxyphenoxy)benzamide Derivatives from 2-Aryloxybenzamide via PhIO-Mediated Oxidation Reaction. Retrieved from [Link]

Sources

• 1. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fluorosubstituted chiral liquid crystals derived from (R)-2-(4-hydroxyphenoxy)propan-1-ol - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. CN102659546A - Novel liquid crystal intermediate 4-bromine-2,3-difluoro benzaldehyde - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. benchchem.com [benchchem.com]
• 7. Williamson ether synthesis | TCI AMERICA [tcichemicals.com]
• 8. m.youtube.com [m.youtube.com]
• 9. francis-press.com [francis-press.com]

Application Note: High-Efficiency Synthesis of Fluorinated Imines from 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Executive Summary

This application note details the optimized protocols for synthesizing fluorinated Schiff bases (imines) using 2,3-difluoro-4-(hexyloxy)benzaldehyde as the electrophilic core. These compounds are critical intermediates in the fabrication of Liquid Crystals (LCs) with negative dielectric anisotropy (

), essential for Vertical Alignment (VA) display modes.

While the condensation of aldehydes and amines is a standard transformation, the specific electronic environment created by the 2,3-difluoro substitution pattern presents unique challenges. This guide addresses the competition between the desired imine formation and the undesired Nucleophilic Aromatic Substitution (

), providing a robust, self-validating workflow for high-purity synthesis.

Mechanistic Insight & Chemical Strategy

The Electronic "Push-Pull" Environment

The substrate features a competitive electronic landscape:

• The "Pull" (Activation): The fluorine atoms at positions 2 and 3 are strongly electron-withdrawing (Inductive effect,

  ). This makes the carbonyl carbon highly electrophilic, theoretically accelerating nucleophilic attack by the amine.

• The "Push" (Resonance): The hexyloxy group at position 4 is electron-donating via resonance (

  ). This stabilizes the aromatic ring but is spatially distinct from the carbonyl.

The Trap (Critical Failure Mode)

The 2-position fluorine (ortho to the carbonyl) is activated for Nucleophilic Aromatic Substitution (

) .

• Risk: Under high thermal stress or in the presence of strong bases, the primary amine may displace the fluorine at C2 rather than condensing with the aldehyde at C1.

• Prevention: The protocol below utilizes mild acid catalysis (pH 4-5) to activate the carbonyl oxygen without generating the strongly nucleophilic amide species (

  ) required for in this system.[1]

Reaction Pathway Visualization

The following diagram illustrates the desired pathway versus the competitive side reaction.

Figure 1: Reaction pathway showing the kinetic competition between reversible imine formation and irreversible defluorination (

).

Experimental Protocols

Materials & Equipment

• Substrate: 2,3-Difluoro-4-(hexyloxy)benzaldehyde (>98% purity).

• Amine: 4-Alkoxyaniline or Alkyl amine (1.05 equivalents).

• Solvent: Absolute Ethanol (EtOH) or Toluene (anhydrous).

• Catalyst: Glacial Acetic Acid (AcOH) or p-Toluenesulfonic acid (PTSA).

• Apparatus: Dean-Stark trap (for Toluene) or standard reflux setup (for EtOH).

Method A: High-Purity Reflux (Recommended for LCs)

This method prioritizes thermodynamic control to maximize yield and crystal quality.

Step-by-Step Workflow:

• Dissolution: In a 100 mL round-bottom flask, dissolve 5.0 mmol of 2,3-difluoro-4-(hexyloxy)benzaldehyde in 20 mL of absolute Ethanol.

• Activation: Add 2-3 drops of Glacial Acetic Acid. Stir for 5 minutes at Room Temperature (RT) to protonate the carbonyl oxygen.

• Addition: Add 5.25 mmol (1.05 eq) of the primary amine dropwise.

  • Note: A slight color change (yellowing) indicates initial hemiaminal formation.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Monitoring: Monitor via TLC (Mobile phase: 20% EtOAc in Hexanes). The aldehyde spot (

    ) should disappear.

• Crystallization: Cool the reaction mixture slowly to RT, then to 0°C in an ice bath. The fluorinated imine typically precipitates as a crystalline solid.

• Filtration: Filter the precipitate and wash with cold Ethanol (

  ).

• Recrystallization: Recrystallize from hot Ethanol or an Ethanol/Acetone mix to remove trace amine.

Method B: Microwave-Assisted Synthesis (High Throughput)

Best for rapid screening of amine derivatives.

• Mix: Combine aldehyde (1.0 mmol), amine (1.0 mmol), and 2 drops of AcOH in 2 mL of Ethanol in a microwave vial.

• Irradiate: Heat to 85°C for 10–15 minutes (Power: Dynamic, Max 100W).

• Workup: Pour into ice water. Filter the resulting solid.

Operational Workflow & Decision Logic

The following diagram guides the researcher through the critical decision points during synthesis and purification.

Figure 2: Operational workflow for the synthesis and purification of fluorinated imines.

Data Specifications & Validation

Expected Physical Properties

The resulting Schiff bases are typically mesogenic , meaning they may exhibit Liquid Crystalline phases (Nematic or Smectic) before melting into an isotropic liquid.

Parameter	Specification	Note
Appearance	White to pale yellow needles	Dark yellow/orange indicates oxidation or impurities.
Yield	85% – 95%	Lower yields suggest incomplete water removal.
Melting Point	Sharp ( range)	Broad range indicates mixed phases or impurities.
Solubility	Soluble in , THF	Insoluble in water.

Spectroscopic Validation (Self-Validating System)

To confirm the structure and rule out the

side product:

• NMR (400 MHz, ):

  • Imine Proton (

    ): Look for a singlet at 8.3 – 8.6 ppm .

  • Validation Check: If the peak is absent or shifted significantly upfield, the reaction failed.

  • Alkoxy Chain: Triplet at

    ppm ( ).

• IR Spectroscopy:

  • Stretch: Strong band at 1615–1630 cm⁻¹ .

  • Absence: No broad

    bands (3300–3500 cm⁻¹) and no Carbonyl ( ) band (1700 cm⁻¹).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Starting material remains	Equilibrium limitation (Water)	Switch to Toluene with Dean-Stark trap to physically remove water.
Dark/Tarred Product	reaction occurred	Reduce temperature; ensure pH is not basic; reduce reaction time.
Broad Melting Point	Mixed LC phases or impurity	Recrystallize twice from Ethanol. Perform DSC to distinguish LC transitions from melting.
Hydrolysis on storage	Moisture sensitivity	Store in a desiccator under Argon. Imines are moisture sensitive.

References

• Liquid Crystal Synthesis Context

  • Hird, M. (2007).

  • Source:

• Mechanistic Grounding (

  on Fluorinated Benzaldehydes):
  • Bunnett, J. F., & Zahler, R. E. (1951).

  • Source:

• General Schiff Base Protocols

  • Qin, W., et al. (2013). "A click chemistry approach to Schiff base synthesis." Green Chemistry.

  • Source:

• Specific Reactivity of 2,3-Difluorobenzaldehyde

  • Sigma-Aldrich (Merck).

  • Source:

• Application in Mesogens

  • Seed, A. J., et al. (2000). "Synthesis and physical properties of liquid crystals containing a 2,3-difluorobenzene core.

  • Source:

Sources

• 1. Imines from Aldehydes and Ketones with Primary Amines - Chemistry Steps [chemistrysteps.com]

Application Note: Strategic Utilization of Substituted Benzaldehydes in Medicinal Chemistry

Abstract

Substituted benzaldehydes are ubiquitous pharmacophores and versatile electrophilic building blocks in modern drug discovery. Beyond their role as simple intermediates, the electronic and steric nature of the phenyl ring substitution pattern (

) dictates the reactivity of the carbonyl center and the physicochemical properties (LogP, tPSA) of the final drug candidate. This guide provides an advanced technical overview of applying substituted benzaldehydes in the synthesis of bioactive scaffolds, including Schiff bases, chalcones, and dihydropyrimidinones. It includes validated protocols, mechanistic insights into substituent effects, and safety considerations for high-throughput synthesis.

Introduction: The Electrophilic Handle

The aldehyde functionality in substituted benzaldehydes serves as a "linchpin" in medicinal chemistry, enabling the rapid construction of complex heterocycles and linker systems. Its reactivity is governed by the electronic nature of the ring substituents:

• Electron-Withdrawing Groups (EWGs) (e.g.,

  , , ): Increase the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack (e.g., by amines or enolates). They also lower the of resulting phenols or anilines in subsequent steps.

• Electron-Donating Groups (EDGs) (e.g.,

  , , ): Decrease carbonyl electrophilicity but can enhance the stability of resulting conjugated systems (e.g., Schiff bases) via resonance.

Decision Matrix: Selecting the Right Substituted Benzaldehyde

Parameter	High Reactivity (EWG)	High Stability (EDG)
Substituent	4-Nitro, 2-Chloro, 4-Trifluoromethyl	4-Methoxy, 3,4-Dimethoxy, 4-Dimethylamino
Primary Application	Covalent warheads, rapid condensations	Fluorescent probes, stable linkers
Reactivity Profile	Fast kinetics, susceptible to hydration	Slower kinetics, requires acid catalysis
Medicinal Impact	Metabolic hotspots (reduction of )	CYP450 substrates (O-demethylation)

Core Application Workflows

The following diagram illustrates the divergent synthetic pathways accessible from a single substituted benzaldehyde precursor.

Figure 1: Divergent synthetic pathways from substituted benzaldehydes.

Detailed Experimental Protocols

Protocol A: Synthesis of Bioactive Schiff Bases (Imine Formation)

Application: Synthesis of antimicrobial agents or dynamic covalent linkers. Mechanism: Nucleophilic addition-elimination.

Reagents:

• Substituted Benzaldehyde (1.0 equiv)[1]

• Primary Aromatic Amine (e.g., 4-aminophenol or isoniazid) (1.0 equiv)

• Solvent: Absolute Ethanol or Methanol

• Catalyst: Glacial Acetic Acid (2-3 drops)

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the substituted benzaldehyde in 10 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 1.0 mmol of the primary amine. If the amine is a salt (e.g., hydrochloride), add 1.0 mmol of Sodium Acetate to neutralize.

• Catalysis: Add 2-3 drops of glacial acetic acid to protonate the carbonyl oxygen, enhancing electrophilicity (critical for EDG-substituted aldehydes).

• Reflux: Heat the mixture to reflux (78°C for ethanol) for 2–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

  • Checkpoint: The disappearance of the aldehyde spot and the appearance of a new, often colored, spot indicates conversion.

• Isolation: Cool the reaction mixture to room temperature, then place in an ice bath. The Schiff base typically precipitates as a crystalline solid.

• Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL). Recrystallize from hot ethanol if necessary.

Technical Insight: For sterically hindered aldehydes (e.g., 2,6-disubstituted), microwave irradiation (140°C, 10 min) significantly improves yields compared to thermal reflux.

Protocol B: Claisen-Schmidt Condensation (Chalcone Synthesis)

Application: Creating

-unsaturated ketones ("Michael Acceptors") which can covalently modify cysteine residues in target proteins (e.g., Nrf2 activators, kinase inhibitors).

Reagents:

• Substituted Benzaldehyde (1.0 equiv)[1]

• Substituted Acetophenone (1.0 equiv)

• Base: 10% NaOH or KOH (aq)

• Solvent: Ethanol (95%)

Step-by-Step Methodology:

• Mixing: In a 50 mL flask, dissolve 5 mmol of acetophenone and 5 mmol of substituted benzaldehyde in 15 mL of ethanol.

• Basification: Add 5 mL of 10% NaOH solution dropwise while stirring vigorously at room temperature.

  • Observation: A color change (often yellow to deep orange/red) indicates the formation of the enolate and subsequent conjugation.

• Reaction: Stir at room temperature for 4–12 hours.

  • Note: EWG-substituted benzaldehydes (e.g., 4-nitrobenzaldehyde) react faster (1-2 hours) due to increased electrophilicity. EDG-substituted aldehydes (e.g., 4-methoxybenzaldehyde) may require heating to 50°C.

• Quenching: Pour the reaction mixture into 100 mL of ice-cold water containing 2 mL of HCl to neutralize the base.

• Work-up: Filter the precipitated chalcone. Wash with cold water until the filtrate is neutral.[2]

• Characterization: Confirm the presence of the

  -unsaturated ketone via IR (distinct peak ~1650-1660 cm⁻¹) and NMR (trans-coupling constant Hz for the vinylic protons).

Protocol C: Biginelli Reaction (Dihydropyrimidinone Synthesis)

Application: One-pot multicomponent reaction (MCR) to synthesize calcium channel blockers (nifedipine analogs) and mitotic kinesin inhibitors (monastrol).

Reagents:

• Substituted Benzaldehyde (1.0 equiv)[1]

• Ethyl Acetoacetate (1.0 equiv)[3]

• Urea or Thiourea (1.5 equiv)[1]

• Catalyst: p-Toluenesulfonic acid (pTSA) (10 mol%) or conc. HCl (3 drops)

• Solvent: Ethanol[1][2][3][4][5]

Step-by-Step Methodology:

• Assembly: Combine benzaldehyde (2 mmol), ethyl acetoacetate (2 mmol), and urea (3 mmol) in 10 mL ethanol.

• Catalysis: Add the acid catalyst.

• Reflux: Reflux for 6–10 hours.

  • Mechanism:[2][6][7][8][9] The reaction proceeds via an imine intermediate (from aldehyde + urea) followed by enol addition, or via a Knoevenagel intermediate (aldehyde + active methylene). Acid catalysis is essential to drive the dehydration steps.

• Isolation: Cool the mixture. Pour onto crushed ice. The solid product precipitates.[2]

• Purification: Recrystallize from ethanol/DMF mixtures.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Yield (Schiff Base)	Hydrolysis of imine	Use molecular sieves or a Dean-Stark trap to remove water.
No Precipitate (Chalcone)	Product is oily/soluble	Extract with Ethyl Acetate, dry over , and evaporate. Try trituration with cold ether.
Cannizzaro Side Reaction	Excess Base (NaOH)	Reduce base concentration or switch to a milder base (Piperidine) for sensitive aldehydes.
Starting Material Remains	Deactivated Aldehyde	If using EDG (e.g., -OMe), increase temperature or use Lewis Acid catalyst ( ).

Safety & Handling

• Toxicity: Many substituted benzaldehydes are skin and eye irritants. Nitro- and halo-benzaldehydes can be skin sensitizers.

• Oxidation: Benzaldehydes oxidize to benzoic acids upon air exposure. Store under nitrogen or argon. Verify purity via

  NMR (CHO peak at ~10 ppm vs COOH broad peak) before use.

• Waste: Dispose of halogenated derivatives in dedicated halogenated organic waste streams.

References

• Schiff Base Synthesis & Antimicrobial Activity

  • Bunu, S. J., et al. "Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives."[10] Journal of Pharmaceutical and Drug Development, vol. 3, no. 2, 2024.[7][10][11] Link

• Claisen-Schmidt Condensation (Chalcones)

  • BenchChem. "Application Notes & Protocols: Claisen-Schmidt Condensation Using 2'-Methoxyacetophenone." BenchChem Protocols, 2025. Link

• Biginelli Reaction (Dihydropyrimidinones)

  • Ilfahmi, Y. A., & Fadlan, A. "Different Routes for the Synthesis of Benzaldehyde-Based Dihydropyrimidinones via Biginelli Reaction."[3] Jurnal Kimia Riset, vol. 8, no. 2, 2023, pp. 124-130.[3] Link

• Alzheimer's Disease Applications (Benzimidazoles/Cholinesterase Inhibitors)

  • Adalat, B., et al. "Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer's Disease."[12] Molecules, 2023.[3][12][13] Link

• General Reactivity & Applications

  • WisdomLib.[14] "Significance of Substituted Benzaldehyde." WisdomLib Science, 2025.[14] Link

Sources

• 1. A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst [scielo.org.mx]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. teikyomedicaljournal.com [teikyomedicaljournal.com]
• 6. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives [mediresonline.org]
• 11. ojs.wiserpub.com [ojs.wiserpub.com]
• 12. Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer’s Disease along with Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of substituted benzylidene derivatives as novel dual cholinesterase inhibitors for Alzheimer's treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. wisdomlib.org [wisdomlib.org]

Advanced Protocols for the One-Pot Synthesis of Benzaldehyde Derivatives

Catalytic Strategies for Medicinal Chemistry & Process Development

Executive Summary

The synthesis of benzaldehyde derivatives is a cornerstone of medicinal chemistry, serving as the entry point for heterocycle formation, reductive aminations, and Knoevenagel condensations. Traditional methods (e.g., oxidation of toluene, hydrolysis of benzal halides) often suffer from poor atom economy, harsh conditions, or over-oxidation to benzoic acids.

This Application Note details two field-proven, high-fidelity "One-Pot" protocols that represent the state-of-the-art in selectivity and scalability:

• The "Green" Route: Cu(I)/TEMPO-catalyzed aerobic oxidation of benzyl alcohols.[1]

• The "Synthetic" Route: Pd-catalyzed reductive carbonylation of aryl halides using syngas.[2]

Method A: Aerobic Oxidation of Benzyl Alcohols (Stahl Protocol)

Principle: This method utilizes a Copper(I)/TEMPO cooperative catalytic system using ambient air as the terminal oxidant.[1] It is preferred for late-stage functionalization due to its mild conditions and high chemoselectivity (tolerates sulfides, amines, and alkenes).

Mechanistic Insight

The reaction operates via a two-stage catalytic cycle.[3] Unlike traditional oxoammonium oxidations, this system does not rely on the formation of high-energy TEMPO

species. Instead, a binuclear Cu O intermediate oxidizes the catalyst, and the substrate oxidation is mediated by a Cu(II)-alkoxide species and the nitroxyl radical.[3][4]

Figure 1: Simplified catalytic cycle for Cu/TEMPO aerobic oxidation. Note the cooperative interaction between the copper center and the nitroxyl radical.

Reagents & Equipment[5]

• Catalyst: Cu(MeCN)

  OTf (5 mol%) or CuBr (5 mol%).

• Ligand: 2,2'-Bipyridine (bpy) (5 mol%).

• Co-Catalyst: TEMPO (5 mol%).

• Base: N-Methylimidazole (NMI) (10 mol%).

• Solvent: Acetonitrile (MeCN).

• Oxidant: Ambient air (balloon or open flask).

Step-by-Step Protocol (Self-Validating)

• Pre-Complexation (Visual Check 1): In a round-bottom flask, dissolve Cu(MeCN)

  OTf (19 mg, 0.05 mmol) and 2,2'-bipyridine (7.8 mg, 0.05 mmol) in MeCN (2 mL).

  • Validation: Solution should turn deep red-brown .[5] If green, oxygen ingress has occurred prematurely, or the Cu(I) source is degraded.

• Additives: Add TEMPO (7.8 mg, 0.05 mmol) and NMI (8 µL, 0.1 mmol). The solution remains dark red.

• Substrate Addition: Add the benzyl alcohol derivative (1.0 mmol) dissolved in MeCN (3 mL).

• Reaction Initiation: Stir vigorously open to air (or attach an O

  balloon for faster rates).

• Monitoring (Visual Check 2):

  • Active Phase: Solution remains red/brown .

  • Endpoint: Solution turns green/blue . This indicates the consumption of substrate and accumulation of Cu(II) species (catalyst resting state shift).

• Workup: Dilute with Et

  O, wash with water (removes Cu salts), and brine. Dry over Na SO and concentrate.

  • Note: Most benzaldehydes obtained via this method require no further purification (purity >95%).

Method B: Pd-Catalyzed Reductive Carbonylation (Beller Protocol)

Principle: This method converts aryl halides (Ar-X) directly to benzaldehydes using synthesis gas (CO/H

). It is ideal for "scaffold hopping" in drug discovery, allowing the installation of a formyl group on an existing halogenated aromatic core without requiring the alcohol precursor.

Mechanistic Insight

The reaction proceeds via oxidative addition of the aryl halide to Pd(0), followed by CO insertion to form an acyl-palladium species. The crucial step is the hydrogenolysis of this acyl-Pd intermediate, which releases the aldehyde and regenerates the Pd(0) catalyst.

Figure 2: Reaction pathway for reductive carbonylation. Control of CO/H2 ratio is critical to prevent over-reduction.

Reagents & Equipment[5]

• Catalyst: Pd(OAc)

  (0.5 - 1.0 mol%).

• Ligand: CataCXium® A (di(1-adamantyl)-n-butylphosphine) (1.0 - 2.0 mol%).

  • Why this ligand? Bulky, electron-rich phosphines prevent catalyst deactivation and facilitate the difficult reductive elimination step.

• Base: TMEDA (N,N,N',N'-tetramethylethylenediamine) (1.0 equiv).

• Gas: Syngas (CO/H

  ratio 1:1) or CO (5 bar) + H (5 bar).

• Solvent: Toluene or Dioxane.

• Vessel: Stainless steel autoclave or Parr reactor.

Step-by-Step Protocol (Safety Critical)

• Vessel Prep: Place a glass liner inside a stainless steel autoclave. Add a magnetic stir bar.

• Loading: Add Pd(OAc)

  (1.1 mg, 0.005 mmol), CataCXium A (3.6 mg, 0.01 mmol), and the Aryl Bromide (1.0 mmol).

• Solvent/Base: Add Toluene (2 mL) and TMEDA (150 µL, 1.0 mmol).

  • Note: TMEDA acts as both a base to neutralize HBr and a stabilizer for the Pd species.

• Purging (Safety): Seal the autoclave. Purge 3 times with Nitrogen (10 bar) to remove O

  .

• Pressurization: Fill with premixed Syngas (CO/H

  1:1) to 5-10 bar.

  • Warning: CO is silent and deadly. Use a personal CO monitor.

• Reaction: Heat to 100°C for 16 hours.

• Workup: Cool to RT. Carefully vent gas into a fume hood exhaust. Filter the mixture through a pad of silica (eluting with EtOAc) to remove Pd black. Concentrate.

Comparative Data & Substrate Scope

The following table summarizes the expected performance of these protocols based on electronic properties of the substrate.

Substrate Class	Method A (Cu/TEMPO)	Method B (Pd Carbonylation)	Notes
Electron-Rich (e.g., 4-OMe)	Excellent (>90% Yield)	Good (75-85% Yield)	Oxidation is faster with e- rich alcohols.
Electron-Poor (e.g., 4-CF )	Good (80-90% Yield)	Excellent (>95% Yield)	Carbonylation favored by e- poor aryl halides (faster oxidative addition).
Heterocycles (Pyridines)	Moderate (Requires longer time)	Excellent (High tolerance)	N-coordination can inhibit Cu catalyst; Pd/CataCXium A is robust.
Ortho-Substituted	Good	Poor	Steric hindrance significantly slows carbonylation; oxidation is less sensitive.

Troubleshooting (The Scientist's Perspective)

For Method A (Cu/TEMPO):

• Problem: Reaction turns green immediately.

  • Cause: Catalyst death. The Cu(I) oxidized to Cu(II) before binding substrate, or NMI was omitted.

  • Fix: Ensure NMI is added before the substrate. Degas solvents if using sensitive substrates.

• Problem: Incomplete conversion after 24h.

  • Cause: Substrate inhibition or lack of oxygen transfer.

  • Fix: Switch from open flask to an O

    balloon. Increase stirring speed (mass transfer limited).

For Method B (Pd Carbonylation):

• Problem: Formation of benzoic acid instead of aldehyde.

  • Cause: Traces of water or oxygen in the autoclave.

  • Fix: Dry toluene over Na/Benzophenone. Purge autoclave more rigorously.

• Problem: Formation of benzyl alcohol (over-reduction).

  • Cause: H

    pressure too high relative to CO.

  • Fix: Ensure 1:1 ratio. If using separate lines, charge CO first, then H

    .

References

• Stahl, S. S., et al. (2011).[6][7] "Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols." Journal of the American Chemical Society.

• Stahl, S. S., et al. (2013).[1][6] "Aerobic Alcohol Oxidation Using a Copper(I)/TEMPO Catalyst System: A Green, Catalytic Oxidation Reaction." Journal of Chemical Education.

• Beller, M., et al. (2014).[8] "Palladium-catalyzed carbonylations of aryl bromides using paraformaldehyde: synthesis of aldehydes and esters." Angewandte Chemie International Edition.

• Beller, M., et al. (2006). "Palladium-Catalyzed Synthesis of Aryl Aldehydes from Aryl Halides and Synthesis Gas." Chemistry – A European Journal.

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• 7. Experiment 15: Aerobic Oxidation of an Alcohol Using a Cu/TEMPO Catalyst System – Department of Chemistry – UW–Madison [chem.wisc.edu]
• 8. semanticscholar.org [semanticscholar.org]

Application Notes and Protocols for the Synthesis and Characterization of Calamitic Liquid Crystals Utilizing 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Introduction: The Strategic Role of Fluorination in Calamitic Liquid Crystal Design

Calamitic, or rod-like, liquid crystals are a cornerstone of materials science, underpinning technologies from high-resolution displays to advanced sensor systems.[1] The defining characteristic of these materials is their anisotropy, where physical properties are dependent on direction, a direct consequence of the long-range orientational order of their constituent molecules.[2] A typical calamitic liquid crystal molecule comprises a rigid core, often containing aromatic rings, and flexible terminal chains.[3][4] This molecular architecture dictates the formation of various mesophases, such as the nematic and smectic phases, which are intermediate states of matter between a crystalline solid and an isotropic liquid.[5][6]

The introduction of fluorine atoms into the molecular structure of liquid crystals is a powerful strategy for fine-tuning their physical properties.[7][8] Fluorination can significantly impact dielectric anisotropy, viscosity, and thermal stability.[9][10] Specifically, the lateral substitution of fluorine, as in the case of 2,3-Difluoro-4-(hexyloxy)benzaldehyde, can induce a strong dipole moment perpendicular to the long molecular axis, which is highly desirable for many electro-optical applications.[7][10] This application note provides a comprehensive guide to the synthesis and characterization of a novel calamitic liquid crystal derived from 2,3-Difluoro-4-(hexyloxy)benzaldehyde, intended for researchers in materials science, organic chemistry, and drug development.

Synthesis of a Novel Calamitic Liquid Crystal: A Step-by-Step Protocol

The synthesis of the target liquid crystal, (E)-4-((2,3-difluoro-4-(hexyloxy)benzylidene)amino)phenyl acetate (a representative example), is achieved through the formation of a Schiff base, a common and efficient method for creating the rigid core of calamitic liquid crystals.[11][12] The imine linkage formed in this reaction extends the conjugation of the aromatic system, contributing to the molecular rigidity necessary for liquid crystalline behavior.[13]

Synthetic Workflow

Caption: Synthetic workflow for the Schiff base condensation reaction.

Experimental Protocol

Materials:

• 2,3-Difluoro-4-(hexyloxy)benzaldehyde (starting material)

• 4-Aminophenyl acetate (reactant)

• Absolute Ethanol (solvent)

• Glacial Acetic Acid (catalyst)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer with heating plate

• Thin-layer chromatography (TLC) apparatus

• Vacuum filtration setup

• Vacuum oven

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 equivalent of 2,3-Difluoro-4-(hexyloxy)benzaldehyde in 20 mL of absolute ethanol. To this solution, add 1.0 equivalent of 4-aminophenyl acetate.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the imine formation.

• Reflux: Equip the flask with a condenser and heat the mixture to reflux with constant stirring. The reaction progress should be monitored every hour using thin-layer chromatography (TLC).

• Reaction Completion and Isolation: Once the starting materials are consumed (typically after 6-8 hours), remove the heat source and allow the mixture to cool to room temperature. The product will precipitate out of the solution.

• Purification: Collect the crude product by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials. Dry the product in a vacuum oven at 40-50 °C.

• Recrystallization: For higher purity, recrystallize the product from absolute ethanol. The formation of needle-like crystals is often indicative of a pure mesogenic compound.[13]

Characterization of the Liquid Crystalline Mesophases

The identification and characterization of the liquid crystalline phases are performed using a combination of differential scanning calorimetry (DSC), polarized optical microscopy (POM), and X-ray diffraction (XRD).[14][15][16]

Characterization Workflow

Caption: Workflow for the characterization of liquid crystal mesophases.

Protocol 1: Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperatures and enthalpy changes of phase transitions.[14][17]

Procedure:

• Sample Preparation: Accurately weigh 3-5 mg of the purified liquid crystal into an aluminum DSC pan and seal it.

• Thermal Cycling:

  • Heat the sample from room temperature to a temperature above its clearing point (isotropic phase) at a rate of 10 °C/min.

  • Hold the sample in the isotropic phase for 5 minutes to erase any thermal history.

  • Cool the sample at a rate of 10 °C/min to below its crystallization temperature.

  • Perform a second heating scan at 10 °C/min.

• Data Analysis: The phase transition temperatures are identified as the onset of the peaks in the DSC thermogram. The enthalpy of each transition is calculated from the peak area.

Expected Data:

Transition	Onset Temperature (°C)	Enthalpy (J/g)
Crystal to Smectic	e.g., 85.2	e.g., 45.3
Smectic to Nematic	e.g., 110.5	e.g., 2.1
Nematic to Isotropic	e.g., 135.8	e.g., 0.8

Protocol 2: Polarized Optical Microscopy (POM)

POM is a crucial technique for identifying liquid crystal phases by observing their unique textures.[17][18]

Procedure:

• Sample Preparation: Place a small amount of the liquid crystal on a clean glass slide and cover it with a coverslip.

• Heating and Observation: Place the slide on a hot stage attached to a polarized light microscope. Heat the sample into the isotropic phase and then cool it slowly (1-2 °C/min).

• Texture Identification: Observe the textures that form upon cooling from the isotropic liquid. Nematic phases typically exhibit a threaded or schlieren texture, while smectic phases show focal-conic or fan-shaped textures.[3]

Protocol 3: X-ray Diffraction (XRD)

XRD provides detailed information about the molecular arrangement and layer spacing in smectic phases.[14][19]

Procedure:

• Sample Preparation: Load the liquid crystal sample into a thin-walled glass capillary tube.

• Data Acquisition: Place the capillary in a temperature-controlled holder in the XRD instrument. Acquire diffraction patterns at various temperatures corresponding to the different mesophases identified by DSC and POM.

• Data Analysis:

  • A diffuse halo at wide angles indicates the liquid-like order within the layers.

  • A sharp reflection at small angles in the smectic phase corresponds to the layer spacing, d.

Conclusion

This application note provides a detailed, scientifically grounded protocol for the synthesis and characterization of a novel calamitic liquid crystal using 2,3-Difluoro-4-(hexyloxy)benzaldehyde as a key precursor. The strategic incorporation of lateral fluorine atoms is a well-established method for tuning the electro-optical properties of liquid crystals for advanced applications.[9][20] The described Schiff base synthesis is a robust and versatile method for accessing a wide range of calamitic structures.[12][13] The subsequent characterization protocols using DSC, POM, and XRD are essential for elucidating the rich mesomorphic behavior of these fascinating materials.[14][17] This guide serves as a valuable resource for researchers aiming to design and develop new liquid crystalline materials with tailored properties.

References

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• Systematic Fluorination Is a Powerful Design Strategy toward Fluid Molecular Ferroelectrics. (2025, January 24).
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• Synthesis and mesomorphic properties of fluorinated Schiff's base liquid crystals containing vinyl end groups. (n.d.).
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• CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW. (2016, July 22).
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• Design and investigation of calamatic liquid crystals: Schiff base (‒CH˭N), chalcone (‒CO‒CH˭CH‒), and ester (‒COO‒) linkage group contain rigid rod shape with various terminal parts | Request PDF - ResearchGate. (2025, August 10).
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• Calamitic liquid crystals of 1,2,3-triazole connected to azobenzene: synthesis, characterisation and anisotropic properties - Taylor & Francis. (2014, February 26).
• Synthesis and characterization of calamitic liquid crystals based on benzothiazole-substituted aroylhydrazone: effect of terminal groups on phase behavior | Request PDF - ResearchGate. (2025, November 27).
• Full article: Characterization of Some Fluorinated Mesogens for Application in Liquid Crystal Displays - Taylor & Francis. (2011, June 14).
• Mesomorphic and DFT study of new difluoro substituted Schiff base liquid crystals. (n.d.).
• Chiral calamitic organosiloxane liquid crystals with tunable properties - RSC Publishing. (n.d.).
• Fluorinated liquid crystals – properties and applications - Chemical Society Reviews (RSC Publishing). (2007, September 14).
• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC. (n.d.).
• The role of fluorine substituents in the formation of the ferroelectric nematic phase - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC03318C. (2024, December 20).
• 3.014 Materials Laboratory November 16-21, 2005 Lab Week 3 – Module γ1 DSC and Polarized light microscopy study of liquid crystals Instructor: Gretchen DeVries. (n.d.).
• Liquid Crystals (all content) - Dissemination of IT for the Promotion of Materials Science (DoITPoMS). (n.d.).
• Thermal diffusivity anisotropy in calamitic-nematic lyotropic liquid crystal - AIP Publishing. (2003, January 1).
• Three Rings Schiff Base Ester Liquid Crystals - Semantic Scholar. (2022, April 1).
• New fluorinated azo/schiff base liquid crystals: synthesis, characterisation, mesomorphic study and DFT calculations - Taylor & Francis. (2021, September 7).
• Synthesis and Characterization and Studying Liquid Crystal Properties of Some Schiff - World Journal of Environmental Biosciences. (n.d.).
• Application Notes and Protocols: Synthesis of Liquid Crystals Using p-Decyloxyphenol - Benchchem. (n.d.).
• Synthesis and Characterization of a Fluorinated Schiff Base from Benzimidazole and Its Metal Complexes for Antimicrobial and UV-Protective Cotton Fabrics - MDPI. (2025, March 24).
• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. (2019, May 14).
• 2,3-Difluorobenzaldehyde | C7H4F2O | CID 137664 - PubChem - NIH. (n.d.).
• Synthesis and Characterization and Studying Liquid Crystal Properties of Some Schiff Base Compounds Substituted with Aliphatic Long Chain - World Journal of Environmental Biosciences. (n.d.).
• 2,3-Difluoro-4-hydroxybenzaldehyde - nordmann.global. (n.d.).
• Synthesis, Characterization and Texture Observations of Calamitic Liquid Crystalline Compounds - MDPI. (2009, November 4).
• Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure - ResearchGate. (2019, May 15).
• Synthesis and characterisation of novel calamitic liquid crystalline compounds - Figshare. (2025, December 1).
• Novel Tandem Reaction to Synthesize Substituted Benzaldehydes. (n.d.).
• BENZALDEHYDE | CAMEO Chemicals | NOAA. (n.d.).
• Physical and chemical properties of 4-(Hexyloxy)benzaldehyde - Benchchem. (n.d.).
• Synthesis, Characterization and Study the Liquid Crystalline Properties of New Discotic Compounds. (n.d.).

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Application Note &amp; Protocol: Knoevenagel Condensation for the Synthesis of 2-(2,3-Difluoro-4-(hexyloxy)benzylidene)malononitrile

Abstract

This document provides a comprehensive guide to the Knoevenagel condensation reaction, specifically tailored for the synthesis of α,β-unsaturated compounds using 2,3-Difluoro-4-(hexyloxy)benzaldehyde as a key starting material. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering a robust and reproducible method for creating functionalized aromatic structures. We delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, and discuss best practices for reaction setup, monitoring, work-up, and product characterization. The resulting benzylidenemalononitrile derivatives are valuable intermediates in the development of novel pharmaceuticals and functional materials.[1]

Scientific Principles & Mechanistic Overview

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic chemistry.[1] It is a modification of the aldol condensation, involving the reaction between a carbonyl compound (an aldehyde or ketone) and a compound with an "active methylene group" (a CH₂ group flanked by two electron-withdrawing groups).[2]

The Core Mechanism Involves Three Key Steps:

• Deprotonation: The reaction is initiated by a base catalyst, which deprotonates the active methylene compound (e.g., malononitrile) to form a highly nucleophilic enolate ion. The choice of base is critical; a weak base like piperidine or ammonium acetate is typically used to prevent the self-condensation of the aldehyde.[2]

• Nucleophilic Addition: The newly formed enolate attacks the electrophilic carbonyl carbon of the 2,3-Difluoro-4-(hexyloxy)benzaldehyde. This step forms a tetrahedral intermediate, which is then protonated to yield a β-hydroxy adduct (an aldol-type intermediate).[3]

• Dehydration: This intermediate readily undergoes dehydration (elimination of a water molecule) to form the final, thermodynamically stable α,β-unsaturated product. This elimination is often spontaneous or facilitated by mild heating, driven by the formation of a conjugated system.[4]

The fluorine and hexyloxy substituents on the benzaldehyde ring can influence the reactivity of the carbonyl group and the properties of the final product, but the fundamental mechanism remains consistent with the classic Knoevenagel reaction.

Experimental Protocol: Synthesis of 2-(2,3-Difluoro-4-(hexyloxy)benzylidene)malononitrile

This protocol details a reliable procedure for the Knoevenagel condensation using boric acid as a mild, efficient, and environmentally benign catalyst.[5][6]

Materials and Equipment

Reagents:

• 2,3-Difluoro-4-(hexyloxy)benzaldehyde (1.0 eq)

• Malononitrile (1.0 - 1.1 eq)[7][8]

• Boric Acid (H₃BO₃) (10 mol%)[5][6]

• Ethanol (Reagent Grade)

• Deionized Water (for washing)

• Ethyl Acetate (for TLC and extraction, if needed)

• n-Hexane (for TLC)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• 50 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• TLC plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Büchner funnel and vacuum flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Rotary evaporator

Step-by-Step Procedure

• Reagent Preparation:

  • In a 50 mL round-bottom flask, combine 2,3-Difluoro-4-(hexyloxy)benzaldehyde (1.00 g, 4.13 mmol, 1.0 eq), malononitrile (0.286 g, 4.33 mmol, 1.05 eq), and boric acid (0.026 g, 0.413 mmol, 0.1 eq).

  • Add ethanol (15 mL) to the flask.

• Reaction Setup & Execution:

  • Place a magnetic stir bar in the flask.

  • Attach a reflux condenser to the flask.

  • Place the apparatus in a heating mantle or oil bath and begin stirring.

  • Heat the reaction mixture to a gentle reflux (approximately 78-80°C) for 2-4 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction using Thin-Layer Chromatography (TLC).[8]

  • Prepare a TLC chamber with a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate).

  • Spot the starting aldehyde and the reaction mixture on a TLC plate. The disappearance of the aldehyde spot and the appearance of a new, typically lower Rf, UV-active spot indicates product formation.

• Work-up and Isolation:

  • Once the reaction is complete (as determined by TLC), remove the flask from the heat source and allow it to cool to room temperature.

  • As the solution cools, the product may begin to precipitate. To facilitate further precipitation, place the flask in an ice bath for 30 minutes.[6]

  • If precipitation is substantial, collect the solid product by vacuum filtration using a Büchner funnel.[9]

  • Wash the collected solid with a small amount of cold ethanol or cold deionized water to remove the catalyst and any unreacted malononitrile.[10][11]

  • If the product does not precipitate, reduce the solvent volume by approximately half using a rotary evaporator. The resulting concentrated solution can be cooled again or have cold water added to induce precipitation.

• Purification:

  • The crude product is often of high purity. However, for analytical purposes, it can be further purified by recrystallization from ethanol.[8][9]

  • Dissolve the crude solid in a minimum amount of hot ethanol, then allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a minimal amount of cold ethanol, and dry thoroughly.

Product Characterization

The identity and purity of the final product, 2-(2,3-Difluoro-4-(hexyloxy)benzylidene)malononitrile, should be confirmed using standard analytical techniques.[1][12]

• ¹H and ¹³C NMR: To confirm the chemical structure.

• FT-IR Spectroscopy: To identify key functional groups, such as the nitrile (C≡N) stretch (~2220 cm⁻¹) and the alkene (C=C) stretch (~1600 cm⁻¹).[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[13]

• Melting Point: To assess the purity of the crystalline product.

Data Summary and Visualization

Quantitative Data Summary

Parameter	Value	Unit	Notes
Aldehyde	1.00	g	2,3-Difluoro-4-(hexyloxy)benzaldehyde
Malononitrile	0.286	g	1.05 molar equivalents
Catalyst (Boric Acid)	0.026	g	10 mol%
Solvent (Ethanol)	15	mL
Reaction Temperature	~80	°C	Reflux
Reaction Time	2 - 4	hours	Monitor by TLC
Expected Yield	85 - 95	%	Based on similar reactions[5]

Experimental Workflow Diagram

Caption: Workflow for the Knoevenagel condensation.

Conclusion

The Knoevenagel condensation offers a powerful and versatile method for synthesizing substituted benzylidenemalononitriles from 2,3-Difluoro-4-(hexyloxy)benzaldehyde. The protocol described herein, utilizing boric acid as a catalyst, is efficient, high-yielding, and employs a simple work-up procedure, making it suitable for a wide range of research and development applications. Proper monitoring and characterization are essential to ensure the synthesis of the desired product with high purity. This foundational reaction can be adapted to various substrates, providing a gateway to a diverse library of complex organic molecules.

References

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• Jacobs, J., & Pudenz, M. (2018).
• Grancha, T., et al. (2013). Knoevenagel condensation reactions catalysed by metal-organic frameworks.
• Dabholkar, V. V., & Gavande, S. D. (2011). Simple and practical procedure for Knoevenagel condensation under solvent-free conditions. Arabian Journal of Chemistry.
• Kulkarni, K., et al. (2021). Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst.
• Kolagkis, P. X., et al. (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry.
• Chen, Z., et al. (2015). Aldol Condensations of Aldehydes and Ketones Catalyzed by Primary Amine on Water. Journal of the Chinese Chemical Society.
• El-Mabrouk, A., et al. (2021). The Knoevenagel condensation reactions of various aromatic aldehydes...
• Thorat, B. R., et al. (2023).
• Chemistry LibreTexts. (n.d.). Experiment 19 — Aldol Condensation. Retrieved from a relevant university chemistry course page.
• Patil, S. B., & Patil, U. D. (2015). A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. International Journal of Chemical and Physical Sciences.
• University of Colorado Boulder. (2012).
• BenchChem. (n.d.). Application Notes and Protocols for Aldol Condensation Reactions Involving m-Tolualdehyde.
• Mishra, A., & Singh, R. (2018). Novel Methods of Knoevenagel Condensation. International Journal of Scientific Research in Science and Technology.
• Thorat, B. R., et al. (2023).
• D'Souza, D. M., & Müller, T. J. J. (2007).

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• Kolagkis, P. X., et al. (2024).
• Google Patents. (2016). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Wang, Y., et al. (2022). Synthesis of α-Tosyloxylated gem-Difluoroalkanes via Elusive[14][15]-Sulfonyloxy Migration. ChemRxiv.

• Harianingsih, et al. (2015). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives.
• Google Patents. (2021). CN112830872A - Synthesis method of 2,3, 4-trihydroxybenzaldehyde.
• Al-Majidi, S. M. H., et al. (2024).

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The Strategic Integration of 2,3-Difluoro-4-(hexyloxy)benzaldehyde in Advanced Organic Electronics

Introduction: The Imperative for Molecular Precision in Organic Electronics

The advancement of organic electronics, particularly in the realms of organic photovoltaics (OPVs) and organic field-effect transistors (OFETs), is intrinsically linked to the molecular design of its constituent semiconductor materials. The nuanced interplay of electron-donating and electron-withdrawing moieties, coupled with the strategic placement of solubilizing side chains, dictates the ultimate performance of these devices. Within this context, 2,3-Difluoro-4-(hexyloxy)benzaldehyde emerges as a pivotal building block, offering a unique combination of electronic modulation and processability that addresses key challenges in the field.

This technical guide provides an in-depth exploration of 2,3-Difluoro-4-(hexyloxy)benzaldehyde as a monomer for high-performance conjugated polymers. We will dissect the synthetic rationale, provide detailed experimental protocols for its preparation and subsequent polymerization, and elucidate the structure-property relationships that govern the performance of devices fabricated from its derivatives. This document is intended for researchers and professionals in organic chemistry, materials science, and device engineering, offering both foundational knowledge and actionable protocols for the development of next-generation organic electronic materials.

Part 1: The Molecular Architecture - Unpacking the "Why"

The efficacy of 2,3-Difluoro-4-(hexyloxy)benzaldehyde as a monomer stems from the synergistic effects of its constituent functional groups. The strategic placement of fluorine and hexyloxy groups on the benzaldehyde core imparts a unique set of properties to the resulting conjugated polymers.

The Role of Fluorination: Enhancing Electronic Properties and Stability

The introduction of fluorine atoms onto the conjugated backbone of a polymer is a well-established strategy for enhancing device performance.[1] The high electronegativity of fluorine leads to a significant lowering of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels of the polymer.[2] This reduction in the HOMO level is particularly advantageous for OPVs, as it leads to a higher open-circuit voltage (Voc), a key determinant of the overall power conversion efficiency (PCE).[1] Furthermore, fluorination can enhance intermolecular interactions, promoting more ordered molecular packing and improving charge carrier mobility.[3][4] From a practical standpoint, the strong carbon-fluorine bond also imparts greater oxidative stability to the polymer, leading to longer device lifetimes.[1] The 2,3-difluoro substitution pattern, in particular, creates a strong dipole moment that can influence the polymer's self-assembly and morphology in the solid state.

The Hexyloxy Side Chain: Ensuring Processability and Influencing Morphology

While the conjugated backbone governs the electronic properties of the polymer, the alkyl side chains are crucial for ensuring solubility in common organic solvents, a prerequisite for solution-based processing techniques like spin-coating and printing.[5][6] The hexyloxy group in 2,3-Difluoro-4-(hexyloxy)benzaldehyde provides this necessary solubility. The length and branching of the alkyl chain can significantly impact the polymer's solubility and its ability to form well-ordered thin films.[7][8] A six-carbon chain represents a balance between providing sufficient solubility without introducing excessive insulating aliphatic content that could hinder intermolecular charge transport. The placement of the alkoxy group at the 4-position of the benzaldehyde ring also influences the polymer's conformation and can affect the degree of π-π stacking in the solid state, which is critical for efficient charge transport.[9]

Part 2: Synthesis and Polymerization Protocols

This section provides detailed, step-by-step protocols for the synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde and its subsequent polymerization to form a donor-acceptor conjugated polymer.

Protocol 1: Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

This synthesis is a two-step process involving the formylation of a commercially available difluorophenol derivative followed by a Williamson ether synthesis to introduce the hexyloxy side chain.

Step 1: Synthesis of 2,3-Difluoro-4-hydroxybenzaldehyde

A plausible synthetic route to an analogous difluoro-hydroxybenzaldehyde involves the ortho-formylation of a corresponding difluoro-anisole precursor, followed by demethylation. A detailed procedure for a similar compound, 2,3-difluoro-6-methoxybenzaldehyde, involves the directed ortho-metalation of 3,4-difluoroanisole followed by quenching with N,N-dimethylformamide (DMF).[10] This approach can be adapted for the synthesis of 2,3-Difluoro-4-hydroxybenzaldehyde from a suitable protected difluorophenol.

Step 2: Williamson Ether Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

The Williamson ether synthesis is a robust method for the preparation of ethers from an alkoxide and a primary alkyl halide.[11][12][13]

• Reaction Scheme:

• Materials:

  • 2,3-Difluoro-4-hydroxybenzaldehyde

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • 1-Bromohexane

  • Anhydrous Acetone or N,N-Dimethylformamide (DMF)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,3-Difluoro-4-hydroxybenzaldehyde (1.0 eq).

  • Add anhydrous potassium carbonate (2.0 eq) and the chosen solvent (acetone or DMF).

  • Stir the suspension at room temperature for 20 minutes.

  • Slowly add 1-bromohexane (1.2 eq) to the reaction mixture.

  • Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

• Causality of Choices:

  • Base: Potassium carbonate is a mild and effective base for deprotonating the phenolic hydroxyl group to form the nucleophilic phenoxide.[14]

  • Solvent: A polar aprotic solvent like acetone or DMF is used to dissolve the reactants and facilitate the Sₙ2 reaction pathway.[14]

  • Alkyl Halide: 1-Bromohexane is a primary alkyl halide, which is ideal for Sₙ2 reactions and minimizes the competing elimination side reaction.[15]

Protocol 2: Polymerization via Suzuki or Stille Coupling

Donor-acceptor conjugated polymers are typically synthesized via palladium-catalyzed cross-coupling reactions such as Suzuki or Stille polycondensation.[16][17] These methods allow for the controlled formation of C-C bonds between aromatic units.

A. Suzuki Polycondensation

The Suzuki coupling involves the reaction of an aryl boronic acid or ester with an aryl halide.[16]

• Monomers:

  • A dibromo-derivative of an electron-accepting monomer (e.g., a dibrominated benzothiadiazole derivative).

  • A bis(boronic ester) derivative of the 2,3-Difluoro-4-(hexyloxy)benzaldehyde-containing monomer.

• Typical Reaction Conditions:

  • Catalyst: Pd(PPh₃)₄ or Pd₂(dba)₃ with a suitable phosphine ligand.

  • Base: An aqueous solution of K₂CO₃ or Cs₂CO₃.

  • Solvent: A two-phase system of toluene and water or a single-phase system with a polar aprotic solvent like DMF.

  • Temperature: Typically between 80-120 °C.

B. Stille Polycondensation

The Stille coupling utilizes an organotin compound and an aryl halide.[17]

• Monomers:

  • A dibromo-derivative of one monomer.

  • A bis(trimethylstannyl) derivative of the other monomer.

• Typical Reaction Conditions:

  • Catalyst: Pd(PPh₃)₄ or PdCl₂(PPh₃)₂.

  • Solvent: Anhydrous and deoxygenated toluene or DMF.

  • Temperature: Typically between 80-120 °C.

General Polymerization Workflow:

Caption: General workflow for Suzuki or Stille polycondensation.

Part 3: Characterization and Application in Organic Electronic Devices

The synthesized polymers must be thoroughly characterized to understand their physical and electronic properties, which in turn dictate their performance in devices.

Characterization Techniques

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the chemical structure and purity of the monomer and the polymer.
Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.
UV-Vis Spectroscopy	Provides information on the electronic absorption properties of the polymer, including the absorption maximum (λ_max) and the optical bandgap (E_g).
Cyclic Voltammetry (CV)	Determines the HOMO and LUMO energy levels of the polymer.
Thermogravimetric Analysis (TGA)	Evaluates the thermal stability of the polymer.
Atomic Force Microscopy (AFM)	Characterizes the surface morphology of the polymer thin films.

Application in Organic Solar Cells (OSCs)

In an OSC, the polymer derived from 2,3-Difluoro-4-(hexyloxy)benzaldehyde would typically serve as the electron donor material in a bulk heterojunction (BHJ) with a fullerene derivative or a non-fullerene acceptor (NFA).

Device Fabrication Workflow:

Caption: A typical workflow for the fabrication of an organic solar cell.

Expected Performance Enhancements:

The incorporation of the 2,3-difluoro-4-(hexyloxy)benzaldehyde unit is expected to lead to:

• High Open-Circuit Voltage (Voc): Due to the lowered HOMO level of the polymer.[1]

• Improved Short-Circuit Current (Jsc): Potentially through favorable morphology and enhanced charge transport.

• High Fill Factor (FF): Indicative of efficient charge extraction and low recombination losses.

• Enhanced Power Conversion Efficiency (PCE): The culmination of improvements in Voc, Jsc, and FF.

Application in Organic Field-Effect Transistors (OFETs)

In an OFET, the polymer would act as the active semiconductor layer, transporting charge between the source and drain electrodes.

Device Architecture and Operation:

Caption: A schematic of a bottom-gate, bottom-contact OFET.

Key Performance Metrics:

• Charge Carrier Mobility (μ): A measure of how quickly charge carriers move through the semiconductor. The fluorination and ordered packing induced by the monomer are expected to lead to high mobility.

• On/Off Ratio: The ratio of the current when the transistor is "on" to when it is "off." A high on/off ratio is crucial for digital logic applications.

• Threshold Voltage (Vth): The gate voltage required to turn the transistor "on."

Conclusion: A Versatile Building Block for Future Electronics

2,3-Difluoro-4-(hexyloxy)benzaldehyde represents a strategically designed building block for the synthesis of high-performance conjugated polymers for organic electronic applications. The judicious combination of electron-withdrawing fluorine atoms and a solubilizing hexyloxy side chain provides a powerful tool for tuning the electronic properties, processability, and solid-state morphology of these materials. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of this versatile monomer in the development of more efficient and stable organic solar cells and field-effect transistors. The continued exploration of such precisely engineered molecular components will undoubtedly pave the way for the next generation of flexible, low-cost, and high-performance organic electronic devices.

References

• Professor Dave Explains. Williamson Ether Synthesis. YouTube, August 29, 2018. Available at: [Link]

• Cartwright, L., et al. Impact of fluorine substitution upon the photovoltaic properties of benzothiadiazole-fluorene alternate copolymers. RSC Publishing, May 18, 2015.

• Organic Chemistry Portal. Williamson Synthesis. Available at: [Link]

• SciSpace. Impact of polymer sidechain modification on OPV morphology and performance. October 24, 2018.
• Effect of solvent quality and sidechain architecture on the conjugated polymer chain conform

• chemeurope.com. Williamson ether synthesis. Available at: [Link]

• Benchchem. Application Notes and Protocols for the Williamson Ether Synthesis of 2-(Benzyloxy)-4-fluorobenzaldehyde.
• Francis Academic Press.
• MDPI. Impact of Alkyl-Based Side Chains in Conjugated Materials for Bulk Heterojunction Organic Photovoltaic Cells—A Review. September 15, 2023.
• ResearchGate. (PDF)
• The effect of side chain engineering on conjugated polymers in organic electrochemical transistors for bioelectronic applic
• PubMed. Impact of Fluorine Substituents on π-Conjugated Polymer Main-Chain Conformations, Packing, and Electronic Couplings. October 15, 2016.
• DOI.
• Synthesis, and Characterization of Mesomorphic Homologous Series of n-alkoxybenzaldehyde Deriv
• MDPI.
• PMC. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters.
• ETH Library. Universal Suzuki–Miyaura Catalyst-Transfer Polymerization for Precision Synthesis of Strong Donor/Acceptor-Based Conjugated Polymers and Their Sequence Engineering.
• ResearchGate. Impact of Fluorine Substituents on π-Conjugated Polymer Main-Chain Conformations, Packing, and Electronic Couplings | Request PDF. August 06, 2025.
• Google Patents.
• RSC Publishing. Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)
• ResearchGate.
• ResearchGate. Synthesis experiment of 2,4-difluorobenzaldehyde.
• RSC Publishing. Synthesis of fluorinated phenylene-alkoxybenzothiadiazole polymer (PDTBTBz-2Fanti) by DHAP.

• ChemRxiv. Synthesis of β-Tosyloxylated gem-Difluoroalkanes via Elusive[2][11]-Sulfonyloxy.

• Polymer Chemistry (RSC Publishing).
• MDPI. Synthesis and Characterization of Polymers Containing Ethynylene and Ethynylene-Thiophene Based Alternating Polymers Containing 2,1,3-Linked Naphthothiadiazole Units as Acceptor Linked with Fluorine as Donor: Electrochemical and Spectroscopic Studies. October 03, 2022.
• MDPI.
• OSTI.GOV. Synthesis of conjugated polymer by the Stille coupling reaction (Journal Article). December 31, 1992.
• PMC. Copper-promoted hydration and annulation of 2-fluorophenylacetylene derivatives: from alkynes to benzo[b]furans and benzo[b]thiophenes.

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• 2. Impact of fluorine substitution upon the photovoltaic properties of benzothiadiazole-fluorene alternate copolymers - RSC Advances (RSC Publishing) DOI:10.1039/C5RA06076A [pubs.rsc.org]
• 3. Impact of Fluorine Substituents on π-Conjugated Polymer Main-Chain Conformations, Packing, and Electronic Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Synthesis of conjugated polymer by the Stille coupling reaction (Journal Article) | OSTI.GOV [osti.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Welcome to the technical support center for the synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions based on established chemical principles and field-proven insights.

Introduction

2,3-Difluoro-4-(hexyloxy)benzaldehyde is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its synthesis can be approached through two primary routes: the Williamson ether synthesis starting from 2,3-difluoro-4-hydroxybenzaldehyde, or the formylation of 1,2-difluoro-3-(hexyloxy)benzene. The choice of route often depends on the availability and cost of starting materials, as well as the desired scale of the reaction. This guide will cover both methodologies, addressing potential pitfalls and providing strategies to maximize your yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2,3-Difluoro-4-(hexyloxy)benzaldehyde?

There are two main strategies for the synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde:

• Route A: Williamson Ether Synthesis. This involves the O-alkylation of 2,3-difluoro-4-hydroxybenzaldehyde with a hexyl halide (e.g., 1-bromohexane) in the presence of a base.[1][2] This is often the preferred route if the starting hydroxyphenol is readily available.

• Route B: Formylation of a Hexyloxybenzene Precursor. This route starts with the etherification of 1,2-difluorobenzene to form 1,2-difluoro-3-(hexyloxy)benzene, followed by a formylation reaction, such as the Vilsmeier-Haack reaction, to introduce the aldehyde group.[3][4][5]

Q2: Which synthetic route generally gives a higher yield?

The yield can be highly dependent on the optimization of reaction conditions for either route. The Williamson ether synthesis (Route A) is often straightforward and can provide high yields if side reactions are minimized.[1] The formylation route (Route B) can also be very high-yielding, particularly if the formylation step is efficient.[6] The choice may ultimately come down to the cost and availability of the starting materials.

Q3: What are the most common side reactions to be aware of?

• For Route A (Williamson Ether Synthesis): The primary side reaction is the E2 elimination of the alkyl halide, especially if using a strong, sterically hindered base, which leads to the formation of hexene.[1][7][8] C-alkylation of the phenoxide is also a possibility, though less common.[1]

• For Route B (Formylation): Incomplete formylation can be an issue. Also, depending on the formylation method used, regioselectivity could be a concern if other positions on the aromatic ring are activated. For the Vilsmeier-Haack reaction, the Vilsmeier reagent is a weaker electrophile than those used in Friedel-Crafts acylations, so it is generally selective for electron-rich aromatic compounds.[4]

Q4: How can I purify the final product?

The final product, 2,3-Difluoro-4-(hexyloxy)benzaldehyde, can typically be purified by recrystallization or column chromatography.[9] For removing unreacted starting aldehyde from Route A, the formation of a water-soluble bisulfite adduct is an effective method.

Troubleshooting Guides

Route A: Williamson Ether Synthesis

This route involves the reaction of 2,3-difluoro-4-hydroxybenzaldehyde with a hexyl halide.

Caption: Workflow for Williamson Ether Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Problem 1: Low or No Product Formation

Possible Cause	Troubleshooting Suggestion	Rationale
Insufficiently Strong Base	Use a stronger base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Sodium hydride (NaH) can also be used if anhydrous conditions are maintained.	The phenolic proton of 2,3-difluoro-4-hydroxybenzaldehyde is acidic, but a sufficiently strong base is needed to generate the nucleophilic phenoxide in a high enough concentration.
Poor Solvent Choice	Use a polar aprotic solvent like DMF, acetonitrile, or acetone.	Polar aprotic solvents effectively solvate the cation of the base, leaving the alkoxide nucleophile more available to react. Protic solvents can solvate the nucleophile, reducing its reactivity.[1]
Low Reaction Temperature or Insufficient Time	Increase the reaction temperature to 50-100 °C and monitor the reaction by TLC until the starting material is consumed (typically 1-8 hours).[1]	The SN2 reaction rate is temperature-dependent. Insufficient thermal energy or time will lead to an incomplete reaction.
Moisture in the Reaction	Ensure all glassware is oven-dried and use anhydrous solvents.	Moisture can hydrolyze the alkyl halide and quench the alkoxide, leading to lower yields.[10]

Problem 2: Significant Formation of Alkene (Hexene) Side Product

Possible Cause	Troubleshooting Suggestion	Rationale
Sterically Hindered or Strong Base	Use a weaker, non-hindered base like potassium carbonate instead of stronger bases like potassium tert-butoxide.	Strong and bulky bases favor the E2 elimination pathway over the SN2 substitution pathway, especially with secondary and tertiary alkyl halides.[1][7] For a primary halide like 1-bromohexane, this is less of an issue but can still occur with very strong bases.
High Reaction Temperature	Lower the reaction temperature.	Higher temperatures can favor the elimination reaction over substitution.[1]

Route B: Formylation of 1,2-difluoro-3-(hexyloxy)benzene

This route first requires the synthesis of the hexyloxybenzene precursor, followed by formylation. The troubleshooting for the initial etherification step is similar to Route A. The focus here is on the formylation step, specifically the Vilsmeier-Haack reaction.

Caption: Vilsmeier-Haack Formylation Pathway.

Problem 1: Low Yield of Formylated Product

Possible Cause	Troubleshooting Suggestion	Rationale
Decomposition of Vilsmeier Reagent	Prepare the Vilsmeier reagent in situ at 0 °C and use it immediately. Ensure slow, dropwise addition of POCl₃ to DMF to maintain a low temperature.[3]	The Vilsmeier reagent (a chloroiminium salt) can be unstable at higher temperatures.[11]
Insufficiently Activated Aromatic Ring	The hexyloxy group is an activating group, making the ring electron-rich and suitable for this reaction. If yields are still low, ensure the starting material is pure.	The Vilsmeier-Haack reaction works best on electron-rich aromatic compounds.[4][11]
Incomplete Reaction	Ensure the reaction is stirred for a sufficient amount of time after the addition of the aromatic substrate. Monitor by TLC.	The electrophilic aromatic substitution may require time to go to completion.
Inefficient Hydrolysis	After the reaction is complete, ensure thorough quenching with water or an aqueous base (like sodium acetate or sodium bicarbonate) to hydrolyze the intermediate iminium salt to the aldehyde.	The initial product of the electrophilic attack is an iminium ion, which must be hydrolyzed to yield the final aldehyde product.[3][5][11]

Experimental Protocols

Protocol A: Williamson Ether Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

• To a solution of 2,3-difluoro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 1-bromohexane (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 80 °C and stir for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x).

• Combine the organic layers, wash with water and then brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.[1][12]

Protocol B: Vilsmeier-Haack Formylation of 1,2-difluoro-3-(hexyloxy)benzene

• In a flask cooled to 0 °C, add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise to anhydrous N,N-dimethylformamide (DMF) with vigorous stirring, ensuring the temperature remains below 10 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Dissolve 1,2-difluoro-3-(hexyloxy)benzene (1.0 eq) in anhydrous DMF or another suitable solvent like dichloromethane (DCM).

• Add the solution of the substrate to the freshly prepared Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture in an ice bath and carefully quench by the slow addition of a saturated aqueous solution of sodium bicarbonate or water.

• Stir the mixture vigorously until the hydrolysis is complete.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate under reduced pressure.

• Purify the crude aldehyde by column chromatography or recrystallization.[3]

Data Summary

The following table provides a general comparison of the two synthetic routes. Actual yields may vary based on specific reaction conditions and optimization.

Parameter	Route A: Williamson Ether Synthesis	Route B: Formylation
Starting Materials	2,3-Difluoro-4-hydroxybenzaldehyde, 1-Bromohexane	1,2-Difluoro-3-(hexyloxy)benzene, DMF, POCl₃
Key Reagents	Base (e.g., K₂CO₃), Polar aprotic solvent	Phosphorus oxychloride
Typical Temperature	50 - 100 °C[1]	0 °C to room temperature[3]
Common Side Products	Hexene (from elimination)[1]	Incomplete reaction products
Advantages	Often a one-step reaction from the phenol, well-established methodology.	Can be very high yielding, avoids the use of alkyl halides if the precursor is available.
Disadvantages	Potential for elimination side reactions.	Can be a two-step process if the hexyloxybenzene needs to be synthesized first. Requires careful handling of POCl₃.

References

• Application Notes and Protocols: Vilsmeier-Haack Formylation of 3-Fluorophenylfuran - Benchchem. (n.d.).
• Improving reaction conditions for Williamson ether synthesis - Benchchem. (n.d.).

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Technical Support Center: Purification of 2-Fluoro-4-hydroxybenzaldehyde - Benchchem. (n.d.).

• Vilsmeier-Haack reaction. (2023, April 24). Chemistry Steps. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Micellar effects on the Vilsmeier-haack formylation reactions with phenols in nonaqueous solvents-A - JOCPR. (n.d.).
• Illustrate with examples the limitations of Williamson's synthesis fo - askIITians. (2025, March 4).

• Vilsmeier–Haack reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (n.d.). Francis Academic Press.

• Williamson Ether Synthesis. (2022, October 23). ChemTalk. Retrieved from [Link]

• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents. (n.d.).
• 2,3-Difluoro-4-hydroxybenzaldehyde, 98%, Thermo Scientific Chemicals - Chembeez. (n.d.).
• CN112830872A - Synthesis method of 2,3, 4-trihydroxybenzaldehyde - Google Patents. (n.d.).
• Synthesis of novel products from the reaction of benzaldehyde and benzoic acid derivatives with aromatics carrying two hydroxyl - OICC Press. (2024, June 30).

• Synthesis of -Tosyloxylated gem-Difluoroalkanes via Elusive[1][13]-Sulfonyloxy Migration - ChemRxiv. (n.d.). Retrieved from

• Synthesis and crystallographic analysis of meso-2,3-difluoro-1,4-butanediol and meso-1,4-dibenzyloxy-2,3-difluorobutane - ResearchGate. (2025, December 29). Retrieved from [Link]

• CN102659546A - Novel liquid crystal intermediate 4-bromine-2,3-difluoro benzaldehyde - Google Patents. (n.d.).
• Etherification of 4-Hydroxybenzaldehyde with a benzyl bromide - ChemSpider Synthetic Pages. (2018, June 9).

• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity - PMC. (n.d.). Retrieved from [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• US5457239A - Process for formylation of aromatic compounds - Google Patents. (n.d.).

• Notes - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Synthesis of Carbamoyl Fluorides Using a Difluorophosgene Surrogate Derived from Difluorocarbene and Pyridine N-Oxides - YorkSpace. (2022, August 16). Retrieved from [Link]

• Difluoroalkylation/Lactonization of Alkenes with BrCF2CO2K via Photoredox Catalysis: Access to α. (2023, June 21).

• 2,3-Difluoro-4-(hexyloxy)benzaldehyde (1 x 10 g) - Alchimica. (n.d.). Retrieved from [Link]

• WO/2017/202277 METHOD FOR PREPARING 2-HYDROXYL-4-(2, 3-DISUBSTITUTED BENZYLOXY)-5-SUBSTITUTED BENZALDEHYDE DERIVATIVE - WIPO Patentscope. (2017, November 30). Retrieved from [Link]

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Technical Support Center: Fluorinated Benzaldehydes

This guide is structured as a dynamic Technical Support Center resource, designed for immediate problem-solving in a laboratory setting.

Introduction: The "Fluorine Effect" on Stability

Fluorinated benzaldehydes (e.g., 4-fluorobenzaldehyde, 2,6-difluorobenzaldehyde, pentafluorobenzaldehyde) are critical intermediates in medicinal chemistry. However, the introduction of fluorine atoms drastically alters the electronic landscape of the molecule compared to non-fluorinated benzaldehyde.

The Core Conflict: The high electronegativity of fluorine (Inductive effect, ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

) depletes electron density from the benzene ring. This makes the carbonyl carbon highly electrophilic .

• Consequence 1: They are "super-reactive" toward nucleophiles (including atmospheric moisture).

• Consequence 2: They are prone to auto-oxidation, converting the liquid aldehyde into a solid carboxylic acid crust.

Troubleshooting: "Why has my liquid turned solid?"

Symptom: You retrieved a bottle of 4-fluorobenzaldehyde or 2,6-difluorobenzaldehyde from storage. It was a clear liquid when purchased, but now contains white crystals or has solidified completely.

Scenario A: Thermal Phase Change (False Alarm)

Applicable to: 2,6-Difluorobenzaldehyde; Pentafluorobenzaldehyde.

• The Science: These compounds have melting points near room temperature (

  for 2,6-difluoro; for pentafluoro).

• Diagnosis: If the lab is cold (AC on high), the material may simply have frozen.

• Test: Gently warm the vial in your hand or a

  water bath. If it melts back to a clear liquid, it is safe to use.

Scenario B: Auto-Oxidation (Critical Failure)

Applicable to: All fluorinated benzaldehydes.

• The Science: Radical-initiated auto-oxidation converts the aldehyde to a benzoic acid derivative (e.g., 4-fluorobenzoic acid). This acid is a high-melting solid.

• Diagnosis: The solid does not melt upon gentle warming (

  ).

• Mechanism: The C-H bond of the aldehyde is homolytically cleaved, forming an acyl radical that reacts with atmospheric oxygen.

Visualization: The Auto-Oxidation Cascade

Caption: Figure 1. Radical chain mechanism leading to the formation of solid acid impurities.

Troubleshooting: "My NMR spectra look wrong."

Symptom: The aldehyde proton peak (

ppm) is small, and there is a new broad signal or unexpected peaks in the aliphatic region.

The Issue: Hydrate Formation (Gem-Diol)

Fluorinated benzaldehydes are so electron-deficient that they react with water (from the air or wet solvents) to form gem-diols . Unlike standard benzaldehyde, this equilibrium can heavily favor the hydrate for poly-fluorinated species.

Compound	Electrophilicity	Hydrate Stability	Risk Level
Benzaldehyde	Low	Unstable (reverts to aldehyde)	Low
4-Fluorobenzaldehyde	Moderate	Low	Low
2,6-Difluorobenzaldehyde	High	Moderate	High
Pentafluorobenzaldehyde	Very High	High (Stable Solid)	Critical

Solution:

• Dissolve the sample in a non-nucleophilic solvent (e.g., Toluene, DCM).

• Add a drying agent (MgSO

  or molecular sieves) and stir for 30 mins.

• Filter and re-evaporate. The equilibrium will shift back to the aldehyde.

Storage Protocols: The "Gold Standard"

To prevent the issues above, strict adherence to the following storage protocol is required.

Step-by-Step Storage Guide:

• Atmosphere: ALWAYS store under an inert atmosphere (Argon preferred over Nitrogen due to density). Oxygen is the enemy.

• Temperature: Store at

  .

  • Why? Radical initiation rates drop significantly at lower temperatures.

• Container: Amber glass vials with PTFE-lined caps.

  • Why? Amber glass blocks UV light (photo-initiation of radicals). PTFE prevents leaching of plasticizers, which these aggressive aldehydes can dissolve.

• Seal: Parafilm is insufficient. Use electrical tape or a secondary containment jar with desiccant if storing for

  month.

Recovery Protocol: Purifying Degraded Material

If your expensive fluorinated aldehyde has partially oxidized (contains white solids), do not discard it. Use this chemical purification method based on pKa differences.

The Logic:

• Aldehyde pKa: N/A (Neutral)

• Fluorobenzoic Acid pKa:

  (Acidic)

Protocol:

• Dissolve: Dissolve the crude mixture in Diethyl Ether or Ethyl Acetate (

  per gram).

• Wash: Wash the organic layer

  with Saturated Sodium Bicarbonate (NaHCO ) .

  • Mechanism:[1][2][3][4] The bicarbonate converts the acid impurity into a water-soluble sodium salt (

    ). The aldehyde remains in the organic layer.

• Dry: Wash the organic layer with Brine, then dry over anhydrous MgSO

  .[5]

• Concentrate: Remove solvent under reduced pressure.

Decision Tree for Purification

Caption: Figure 2. Decision logic for recovering fluorinated benzaldehydes.

Frequently Asked Questions (FAQs)

Q: Can I use plastic pipettes to handle these aldehydes? A: For quick transfers, yes. However, fluorinated aldehydes are excellent solvents and can leach plasticizers from low-quality plastics (LDPE) upon prolonged contact, contaminating your NMR/MS. Use glass pipettes for analytical samples.

Q: Why is my 2,6-difluorobenzaldehyde fuming? A: It should not fume. Fuming usually indicates the presence of trace HF (rare, requires hydrolysis) or, more likely, volatile acyl chlorides if the sample was recently synthesized from the acid. If it fumes, check pH. If highly acidic (

), quench carefully with bicarbonate; it may be hazardous.

Q: Is the "white solid" dangerous? A: Generally, no. It is the corresponding fluorobenzoic acid.[5] It is an irritant but not explosive. However, it alters the stoichiometry of your reaction, leading to yield loss.

References

• Auto-oxidation Mechanisms: Walling, C. (1995). Free Radicals in Solution. John Wiley & Sons.

• Synthesis and Purification: Purification of Laboratory Chemicals. (2013). Butterworth-Heinemann.

• Hydration of Electron-Deficient Aldehydes: Guthrie, J. P. (2000). "Hydration of Carbonyl Compounds." Canadian Journal of Chemistry.

• Safety Data Sheet (SDS): Sigma-Aldrich. (2023). Safety Data Sheet for 2,6-Difluorobenzaldehyde.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chemscene.com [chemscene.com]
• 3. CN102617312A - Method for preparing 2-chloro-6-fluorobenzaldehyde - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

preventing oxidation of 2,3-Difluoro-4-(hexyloxy)benzaldehyde to benzoic acid

Technical Support Center: Stability & Handling Guide Subject: Preventing Oxidation of 2,3-Difluoro-4-(hexyloxy)benzaldehyde Ticket ID: #OX-23DF-HEX

Executive Summary: The Stability Challenge

The Core Issue: Benzaldehydes, particularly electron-deficient ones like 2,3-Difluoro-4-(hexyloxy)benzaldehyde , are highly susceptible to radical autoxidation . This process converts the aldehyde functionality (-CHO) into a carboxylic acid (-COOH) upon exposure to atmospheric oxygen.

Why this molecule is sensitive:

• Radical Mechanism: The aldehydic C-H bond is relatively weak (~88 kcal/mol). Abstraction of this hydrogen by an initiator (light, trace metals) creates an acyl radical, which reacts rapidly with

  to form a peroxy acid, eventually degrading to the benzoic acid derivative [1].

• Substituent Effects: The 2,3-difluoro substitution pattern is electron-withdrawing. While this primarily affects nucleophilic attacks, it can influence the stability of the intermediate radical species. The 4-hexyloxy group adds significant lipophilicity, which complicates purification if the oxidized acid byproduct precipitates or forms an oil rather than dissolving in aqueous washes.

Storage & Preservation Protocols (The "Shield")

Q: How should I store the bulk material for long-term stability?

A: Implement the "Cold-Dark-Inert" Triad. You must arrest the radical initiation step. Follow this strict protocol:

Parameter	Recommendation	Technical Rationale
Atmosphere	Argon or Nitrogen (Grade 5.0)	Oxygen is the fuel for autoxidation. Argon is heavier than air and provides a better "blanket" for liquids/oils than Nitrogen.
Temperature	2°C to 8°C (Refrigerated)	Lowers the kinetic rate of the radical propagation step.
Container	Amber Glass + Parafilm/Teflon Tape	UV light cleaves the C-H bond, initiating the radical chain. Amber glass blocks UV.[1]
Headspace	Minimize	Large headspace = more trapped oxygen. Transfer to smaller vials if the volume decreases.
Additives	BHT (0.1% w/w)	Optional: Butylated hydroxytoluene acts as a radical scavenger, terminating the chain reaction before bulk oxidation occurs.

Q: I received the compound as an oil/low-melting solid. It looks yellow.[2] Is it degraded? A: Pure benzaldehydes are typically colorless. A yellow tint often indicates the presence of impurities or early-stage oxidation products (oligomers).

• Action: Run a

  NMR. Look for the distinct aldehyde peak ( ~10.0-10.4 ppm). If you see a broad singlet around 11.0-13.0 ppm, that is the carboxylic acid proton.

Operational Workflow (The "Process")

Q: How do I handle this reagent during synthesis to prevent in-situ oxidation?

A: Exclude Oxygen from the Reaction Matrix. Standard "benchtop" handling is insufficient for sensitive steps.

• Degas All Solvents: Do not use solvents straight from the bottle. Dissolved oxygen in THF or DCM is enough to oxidize the aldehyde.

  • Method: Sparge with Nitrogen for 15-20 minutes or use the Freeze-Pump-Thaw method for critical catalytic steps.

• Schlenk Technique: Perform transfers using a cannula or gas-tight syringe under positive inert gas pressure.

• Avoid Metal Spatulas: Trace transition metals (Fe, Cu) on metal spatulas can catalyze radical formation. Use glass or Teflon-coated tools.

Troubleshooting & Purification (The "Recovery")

Q: My NMR shows ~15% benzoic acid contamination. How do I purify it?

A: The Bicarbonate Wash Protocol. Since the impurity is a carboxylic acid, it can be deprotonated to form a water-soluble salt, while the lipophilic aldehyde remains in the organic layer.

Step-by-Step Purification Protocol:

• Dissolution: Dissolve the impure mixture in Ethyl Acetate (EtOAc) or Diethyl Ether .

  • Note: Do not use DCM if possible, as emulsions are more common.

• Wash 1 (Acid Removal): Wash the organic layer 2x with 10% aqueous Sodium Bicarbonate (

  ) .

  • Mechanism:[1][3][4][5][6]

    .

  • Observation: Vigorous bubbling (

    ) indicates acid removal.

• Wash 2 (Neutralization): Wash 1x with Brine (Saturated NaCl).

• Drying: Dry over Anhydrous

  (Magnesium Sulfate).

• Concentration: Filter and evaporate solvent under reduced pressure.

• Final Check: The resulting oil/solid should be free of the acid peak in NMR.

Q: The acid is not washing out. What now? A: The Bisulfite Adduct Method (High Purity). If the hexyloxy tail makes the acid too lipophilic for a simple wash, use the bisulfite method to selectively pull the aldehyde into the aqueous phase.

• Bind: Shake the organic solution with saturated Sodium Bisulfite (

  ) . The aldehyde forms a water-soluble adduct.[7]

• Separate: Discard the organic layer (contains the acid and non-carbonyl impurities).

• Release: Treat the aqueous layer with Sodium Carbonate (

  ) or dilute NaOH to regenerate the aldehyde.

• Extract: Extract the pure aldehyde back into ether/EtOAc.

Visualizing the Mechanisms

Diagram 1: The Autoxidation Trap

This diagram illustrates the radical chain reaction you are trying to prevent.

Caption: The radical chain mechanism of aldehyde autoxidation. Note that one radical can degrade multiple aldehyde molecules.

Diagram 2: Purification Decision Tree

Follow this logic to recover your material.

Caption: Standard Bicarbonate Wash Workflow for removing benzoic acid impurities.

References

• BenchChem. (n.d.). Preventing oxidation of benzaldehyde derivatives during synthesis. Retrieved from

• ResearchGate. (2016).[8] What is the best solution to prevent the oxidation of Benzaldehyde to Benzoic acid? Retrieved from

• Thermo Scientific Chemicals. (n.d.).[9] 2,3-Difluoro-4-hydroxybenzaldehyde Product Specifications. Retrieved from

• Sigma-Aldrich. (n.d.). 4-(Hexyloxy)benzaldehyde Product Information. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ICSC 0102 - BENZALDEHYDE [chemicalsafety.ilo.org]
• 3. archpdfs.lps.org [archpdfs.lps.org]
• 4. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents [patents.google.com]
• 5. sciencemadness.org [sciencemadness.org]
• 6. CN112830872A - Synthesis method of 2,3, 4-trihydroxybenzaldehyde - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 2,3-Difluoro-4-hydroxybenzaldehyde, 98%, Thermo Scientific Chemicals 1 g | Request for Quote [thermofisher.com]

handling and safety precautions for 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Welcome to the technical support guide for 2,3-Difluoro-4-(hexyloxy)benzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to ensure safe and effective handling of this compound in a laboratory setting. This guide provides in-depth information on safety protocols, troubleshooting common experimental issues, and answers to frequently asked questions.

Section 1: Chemical Profile and Hazard Identification

2,3-Difluoro-4-(hexyloxy)benzaldehyde is a combustible liquid that can cause skin and serious eye irritation. It is harmful if inhaled and may cause respiratory irritation. Furthermore, it is suspected of damaging fertility or the unborn child and is toxic to aquatic life with long-lasting effects.

Property	Value	Source
Physical State	Liquid
Melting Point	-26 °C (-15 °F)
Boiling Point	178 - 179 °C (352 - 354 °F)
Density	1.045 g/cm³ at 25 °C (77 °F)
Flash Point	Combustible liquid	[1]
Solubility	Soluble in many organic solvents.	[2]

GHS Hazard Classification

• Flammable liquids: Category 4

• Acute toxicity, Inhalation: Category 4

• Skin irritation: Category 2

• Eye irritation: Category 2A

• Reproductive toxicity: Category 1B

• Specific target organ toxicity - single exposure: Category 3 (Respiratory system)

• Aquatic hazard (acute and chronic): Category 2

Hazard Pictograms:

Signal Word: Danger

Section 2: Personal Protective Equipment (PPE) and Engineering Controls

Proper PPE and engineering controls are paramount to ensure safety when handling 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Engineering Controls

• Fume Hood: Always handle this chemical in a well-ventilated fume hood to minimize inhalation exposure.

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible in the immediate work area.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for minimizing exposure.[4][5]

• Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[6] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[7]

• Skin and Body Protection:

  • Wear a long-sleeved, buttoned lab coat.[6] Cotton is suitable for general use, but a rubber apron is recommended for procedures with a high risk of splashing.[6]

  • Ensure legs are fully covered.[6]

• Hand Protection:

  • Wear chemical-resistant gloves.[6] Butyl or neoprene gloves are recommended for handling aldehydes.[8]

  • Disposable nitrile gloves may be suitable for incidental contact but should be changed immediately upon contamination.[6]

  • Never wear latex gloves, as they offer inadequate protection against many chemicals, including aldehydes.[7]

• Respiratory Protection:

  • Respiratory protection is required when vapors or aerosols are generated.

  • If a respirator is needed, a NIOSH-approved respirator appropriate for organic vapors should be used in accordance with your institution's respiratory protection program.[7]

Section 3: Handling, Storage, and Disposal

Safe Handling Workflow

The following workflow is designed to minimize exposure and ensure safe handling during routine experimental procedures.

Safe Handling Workflow for 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Storage Requirements

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

• The compound is sensitive to air, light, and moisture; therefore, storage under an inert atmosphere (e.g., nitrogen) is recommended.

• Keep away from heat, sparks, open flames, and other ignition sources.[1]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[1][3]

Disposal Procedures

• Dispose of this chemical and its container in accordance with all applicable federal, state, and local regulations.[9]

• Do not allow the product to enter drains.

• Waste should be handled by a licensed professional waste disposal service.

Section 4: Emergency Procedures

Spill Response

Decision Tree for Spill Response.

In the event of a spill, evacuate non-essential personnel. Ensure adequate ventilation and eliminate all ignition sources.[1] Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, non-combustible material such as sand or vermiculite and place it in a sealed container for disposal.[10]

First-Aid Measures

• Inhalation: If inhaled, move the person to fresh air.[1] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[1]

• Skin Contact: In case of skin contact, immediately take off all contaminated clothing. Rinse the skin with plenty of water or shower.[1] Consult a physician if irritation occurs.

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[1] Remove contact lenses, if present and easy to do. Continue rinsing.[1] Immediately call an ophthalmologist.

• Ingestion: If swallowed, rinse mouth with water.[10] Do NOT induce vomiting. Immediately call a physician or poison control center.[11]

Section 5: Troubleshooting and FAQs

Troubleshooting Common Experimental Issues

Issue	Potential Cause(s)	Troubleshooting Steps
Low Reaction Yield	* Incomplete reaction. * Side reactions. * Degradation of starting material or product.	* Monitor the reaction by TLC or GC-MS to determine the optimal reaction time. * Ensure all reagents are pure and solvents are anhydrous. * Control the reaction temperature carefully.
Reaction Fails to Initiate	* Impure starting materials or reagents. * Incorrect reaction conditions (temperature, solvent). * Presence of moisture or oxygen in sensitive reactions.	* Purify starting materials and reagents. * Verify the correct solvent and temperature are being used. * Use anhydrous solvents and perform the reaction under an inert atmosphere.
Formation of Unidentified Byproducts	* Side reactions due to incorrect stoichiometry or temperature. * Reaction with impurities. * The aldehyde group can be reactive and may be converted to a carboxyl group or a hydroxyl group.[12]	* Carefully control the stoichiometry of reagents. * Optimize the reaction temperature. * Use purified starting materials.
Difficulty in Product Purification	* Similar polarity of the product and impurities. * Oily product that is difficult to crystallize.	* Optimize the solvent system for column chromatography. * Attempt recrystallization from a different solvent system. * Consider distillation under reduced pressure if the product is thermally stable.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,3-Difluoro-4-(hexyloxy)benzaldehyde?

A1: The primary hazards include it being a combustible liquid, causing skin and serious eye irritation, being harmful if inhaled, potentially causing respiratory irritation, and being suspected of damaging fertility or the unborn child. It is also toxic to aquatic life.

Q2: What type of gloves should I wear when handling this compound?

A2: Chemical-resistant gloves such as butyl or neoprene are recommended.[8] Disposable nitrile gloves can be used for short-term tasks but should be replaced immediately if contaminated.[6]

Q3: How should I store this chemical?

A3: Store it in a tightly sealed container in a cool, dry, well-ventilated area, away from heat and ignition sources.[1] Storage under an inert atmosphere like nitrogen is advised due to its sensitivity to air, light, and moisture.

Q4: What should I do in case of a small spill?

A4: For a small spill, ensure the area is well-ventilated, eliminate ignition sources, and wear appropriate PPE.[1] Absorb the spill with an inert material and place it in a sealed container for proper disposal.[10]

Q5: Can I work with this chemical on an open bench?

A5: No, due to its inhalation hazard and potential for vapor generation, all work with this compound must be conducted in a certified chemical fume hood.

References

• SAFETY DATA SHEET. (2025, November 6). MilliporeSigma.
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 19). Fisher Scientific.
• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno Environmental Health & Safety.
• OSHA Glove Selection Chart. Environmental Health and Safety.
• Process for producing fluorobenzaldehydes. (1989).
• Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. (n.d.). Centers for Disease Control and Prevention.
• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. (n.d.). New Jersey Department of Health.
• SAFETY DATA SHEET. (2017, February 18). TCI AMERICA.
• Fluorobenzaldehyde. (n.d.). In Wikipedia.
• Benzaldehyde Analytical Grade. (n.d.).
• 2,3-Difluoro-4-(trifluoromethyl)benzoic acid Safety Data Sheet. (2016, December 8). Synquest Labs.
• Pd-catalyzed, ortho C-H Methylation and Fluorination of Benzaldehydes Using Orthanilic Acids as Transient Directing Groups. (n.d.).
• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5).
• Transition-metal-catalyzed C–H bond activation as a sustainable strategy for the synthesis of fluorinated molecules: an overview. (2023, April 17). Beilstein Journals.
• How to Troubleshoot a Reaction. (n.d.). University of Rochester.
• Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions.
• Pyrenoimidazolyl-Benzaldehyde Fluorophores: Synthesis, Properties, and Sensing Function for Fluoride Anions. (n.d.). PMC.
• Qualit
• Chemical Comp
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY D
• 4-Fluoro-3-hydroxybenzaldehyde. (2023, July 18). Apollo Scientific.
• CHEMICAL RESISTANCE CHART. (n.d.).
• Safety Data Sheet: Benzaldehyde. (2021, June 17). Chemos GmbH & Co. KG.
• 4-(Hexyloxy)
• Common impurities in 4-(Hexyloxy)benzaldehyde and their removal. (n.d.). Benchchem.
• Chemical Compatibility D
• Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones. (n.d.). PMC.
• Grignard Formation - Troubleshooting and Perfecting. (2021, September 9). Reddit.
• Chem 353 MT W18 : Synthesis. (n.d.).
• CHEMICAL COMPATIBILITY CHART. (2013). Thermo Fisher Scientific Inc.
• Chemical Comp

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• 5. sams-solutions.com [sams-solutions.com]
• 6. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
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• 11. echemi.com [echemi.com]
• 12. US4845304A - Process for producing fluorobenzaldehydes - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comprehensive Technical Guide to the Characterization of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical synthesis, particularly in the realms of medicinal chemistry and materials science, the strategic functionalization of aromatic scaffolds is paramount. The introduction of fluorine atoms and alkoxy groups into a benzaldehyde framework can profoundly influence the molecule's steric and electronic properties, thereby modulating its reactivity and biological activity. This guide provides an in-depth characterization of 2,3-Difluoro-4-(hexyloxy)benzaldehyde, a compound of growing interest. We will explore its synthesis, detailed spectroscopic profile, and physical properties, and draw comparisons with relevant structural analogs to highlight its unique characteristics.

The presence of vicinal fluorine atoms on the benzene ring is known to affect the molecule's conformation and pKa, while the hexyloxy chain imparts lipophilicity, which can be crucial for applications such as liquid crystal formation and enhancing the bioavailability of pharmaceutical intermediates.[1][2] This guide aims to be a critical resource for researchers looking to employ this versatile building block in their synthetic endeavors.

Synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde: A Reliable Pathway

A plausible and commonly employed method for the etherification step is the Williamson ether synthesis. This reaction involves the deprotonation of the hydroxyl group of 2,3-Difluoro-4-hydroxybenzaldehyde with a suitable base, such as potassium carbonate, to form a phenoxide ion. This nucleophile then undergoes an SN2 reaction with an n-hexyl halide (e.g., 1-bromohexane) to yield the desired ether.

Experimental Protocol: Williamson Ether Synthesis

Objective: To synthesize 2,3-Difluoro-4-(hexyloxy)benzaldehyde from 2,3-Difluoro-4-hydroxybenzaldehyde.

Materials:

• 2,3-Difluoro-4-hydroxybenzaldehyde

• 1-Bromohexane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone or N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM) or Ethyl Acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 2,3-Difluoro-4-hydroxybenzaldehyde (1.0 equivalent) and anhydrous acetone (or DMF) to create a stirrable suspension.

• Add anhydrous potassium carbonate (1.5-2.0 equivalents) to the suspension.

• Stir the mixture at room temperature for 20-30 minutes.

• Slowly add 1-bromohexane (1.1-1.2 equivalents) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in dichloromethane or ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Physicochemical and Spectroscopic Characterization

While experimental data for 2,3-Difluoro-4-(hexyloxy)benzaldehyde is not extensively published, we can predict its properties based on the analysis of its structural components and comparison with similar molecules.

Table 1: Predicted Physicochemical Properties of 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Property	Predicted Value	Justification
Molecular Formula	C₁₃H₁₆F₂O₂	Based on structure
Molecular Weight	242.26 g/mol	Calculated from formula
Appearance	Colorless to pale yellow oil or low melting solid	Similar 4-alkoxybenzaldehydes are liquids or low melting solids
Boiling Point	> 200 °C at atmospheric pressure	Expected to be higher than related, lower molecular weight benzaldehydes
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF). Insoluble in water.	The hexyloxy chain imparts significant nonpolar character.

Spectroscopic Analysis (Predicted)

The following spectroscopic data is predicted based on established principles and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the aldehyde proton, the aromatic protons, and the hexyloxy chain.

• Aldehyde proton (-CHO): A singlet around δ 9.8-10.0 ppm.

• Aromatic protons: Two multiplets in the aromatic region (δ 7.0-7.8 ppm), with coupling to the fluorine atoms.

• Oxymethylene protons (-OCH₂-): A triplet around δ 4.1 ppm.

• Alkyl chain protons (-CH₂-): A series of multiplets between δ 1.3-1.9 ppm.

• Terminal methyl protons (-CH₃): A triplet around δ 0.9 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will be characterized by the downfield signal of the carbonyl carbon and the complex splitting patterns of the aromatic carbons due to C-F coupling.[3]

• Carbonyl carbon (C=O): A signal around δ 188-192 ppm.

• Aromatic carbons: Signals in the range of δ 110-160 ppm. The carbons directly bonded to fluorine will appear as doublets with large coupling constants.

• Oxymethylene carbon (-OCH₂-): A signal around δ 70 ppm.

• Alkyl chain carbons: Signals in the upfield region (δ 14-32 ppm).

¹⁹F NMR Spectroscopy

The fluorine NMR spectrum is a powerful tool for characterizing fluorinated compounds. For 2,3-Difluoro-4-(hexyloxy)benzaldehyde, two distinct signals are expected for the two non-equivalent fluorine atoms, likely appearing as doublets due to F-F coupling. The chemical shifts will be in the typical range for aromatic fluorine atoms.[4][5][6]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.[7]

• C=O stretch (aldehyde): A strong absorption band around 1700-1710 cm⁻¹.

• C-H stretch (aldehyde): Two weak bands around 2720 cm⁻¹ and 2820 cm⁻¹.

• C-O-C stretch (ether): A strong absorption in the region of 1250-1000 cm⁻¹.

• Aromatic C=C stretches: Medium intensity peaks in the 1600-1450 cm⁻¹ region.

• Aliphatic C-H stretches: Absorptions just below 3000 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M⁺) at m/z corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve cleavage of the hexyloxy chain and loss of the formyl group.

Comparative Analysis with Alternative Benzaldehydes

To better understand the unique properties of 2,3-Difluoro-4-(hexyloxy)benzaldehyde, it is instructive to compare it with other substituted benzaldehydes that are commonly used in similar applications.

Table 2: Comparison of Physicochemical Properties of Selected Benzaldehydes

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Features & Applications
2,3-Difluoro-4-(hexyloxy)benzaldehyde	242.26	Predicted >200	Vicinal fluorines for conformational influence; hexyloxy chain for lipophilicity. Potential in liquid crystals and medicinal chemistry.
4-(Hexyloxy)benzaldehyde [8]	206.28	149-151 @ 0.5 mmHg	Lacks fluorine atoms. Commonly used as a precursor for liquid crystals.[9][10]
2,3-Difluorobenzaldehyde [11]	142.10	165-167	Lacks the alkoxy chain, making it less lipophilic. A versatile building block in medicinal chemistry.
4-Fluorobenzaldehyde [12]	124.11	181	A common building block in pharmaceuticals and agrochemicals.

The presence of both the vicinal difluoro and the hexyloxy substituents in the target molecule provides a unique combination of properties. The difluoro substitution can enhance metabolic stability and introduce specific electronic effects, which is highly desirable in drug design.[1] The hexyloxy tail is a common feature in molecules designed for liquid crystal applications, where it contributes to the desired mesophase behavior.[13]

Experimental Workflows and Diagrams

To provide a clearer understanding of the synthetic and analytical processes, the following diagrams illustrate the key workflows.

Caption: Workflow for the synthesis of 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Caption: Workflow for the characterization of 2,3-Difluoro-4-(hexyloxy)benzaldehyde.

Conclusion

2,3-Difluoro-4-(hexyloxy)benzaldehyde is a promising and versatile building block for advanced applications in medicinal chemistry and materials science. Its synthesis via a Williamson etherification of 2,3-Difluoro-4-hydroxybenzaldehyde is a robust and scalable method. The unique combination of vicinal fluorine atoms and a hexyloxy chain imparts distinct physicochemical and spectroscopic properties that set it apart from simpler benzaldehyde derivatives. This guide provides a comprehensive overview of its characterization, offering a solid foundation for researchers to confidently incorporate this valuable intermediate into their synthetic programs. Further research into the specific applications of this compound is warranted and expected to yield novel materials and potential therapeutic agents.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 14). Key Applications of 4-Fluorobenzaldehyde in Modern Chemical Synthesis. [Link]

• Mahilny, U. V., Stankevich, A. I., Muravsky, Al. An., & Murauski, An. Al. (2018). New Photo-Crosslinkable Benzaldehyde Polymers for Creating Liquid Crystal Lenses. Journal of Applied Spectroscopy, 85(4), 652-657.

• Starshine Chemical. Benzaldehydes [Liquid Crystal (LC) Building Blocks]. [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Difluorobenzaldehyde. PubChem. [Link]

• Sparrow Chemical. (n.d.). Benzaldehyde Series. [Link]

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• Bezruchenko, V. S., Mahilny, U. V., Stankevich, A. I., Muravsky, A. A., & Murauski, A. A. (2018). NOVEL PHOTO-CROSSLINKABLE BENZALDEHYDE POLYMERS FOR LIQUID CRYSTAL LENSES CREATION. Zhurnal Prikladnoii Spektroskopii, 85(4), 652-657.
• Teh, E. K., Tiong, H. C., Sait, N. H., & Yeap, G. Y. (2020). Synthesis and Determination of Thermotropic Liquid Crystalline Behavior of Cinnamaldehyde-Based Molecules with Two Schiff Base Linking Units. Molecules, 25(16), 3754.

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• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359.
• Man, E. H., & Jones, C. D. (2001). U.S. Patent No. 6,297,405. Washington, DC: U.S.

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13C NMR chemical shifts for 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Technical Analysis: 13C NMR Chemical Shifts for 2,3-Difluoro-4-(hexyloxy)benzaldehyde

Executive Summary & Application Context

2,3-Difluoro-4-(hexyloxy)benzaldehyde (CAS: 134183-08-3) is a critical mesogenic intermediate used in the synthesis of fluorinated liquid crystals (LCs) and bioactive pharmacophores. Its structural integrity is defined by the specific substitution pattern of fluorine atoms at the 2 and 3 positions.

In synthesis, the primary challenge is distinguishing the 2,3-difluoro isomer from thermodynamic byproducts like the 2,6-difluoro or 3,5-difluoro analogs. Standard 1H NMR is often insufficient due to overlapping aromatic signals. 13C NMR , particularly when analyzing Carbon-Fluorine (

) coupling constants ( ), provides the definitive "fingerprint" required for structural validation.

This guide provides a comparative analysis of the theoretical/predicted chemical shifts for the target molecule against its non-fluorinated parent, supported by experimental protocols for optimal data acquisition.

Experimental Methodology: Acquisition Protocol

To resolve the complex multiplet structures arising from

coupling, standard rapid-acquisition protocols are insufficient. The following parameters are recommended to ensure relaxation of quaternary fluorinated carbons.

Protocol: High-Resolution 13C{1H} NMR

• Solvent: Deuterated Chloroform (

  ) with 0.03% TMS.

• Concentration: 30–50 mg in 0.6 mL solvent.

• Frequency: 100 MHz or higher (400 MHz instrument equivalent).

• Pulse Sequence: Power-gated decoupling (zgpg30) to minimize NOE enhancement bias on quaternary carbons.

• Relaxation Delay (D1): 3.0 – 5.0 seconds . (Crucial: Fluorinated carbons have long

  relaxation times; short delays will suppress C2 and C3 signals).

• Spectral Width: -10 to 220 ppm.

Comparative Data Analysis

The following tables contrast the Predicted/Derived shifts of the target molecule with the Experimental shifts of the non-fluorinated parent, 4-(hexyloxy)benzaldehyde.

Table 1: 13C NMR Chemical Shifts (Target vs. Control)

Carbon Position	4-(Hexyloxy)benzaldehyde (Control) (ppm)	2,3-Difluoro-4-(hexyloxy)benzaldehyde (Target) (ppm)*	Multiplicity ( )	Structural Diagnostic Note
C=O (Aldehyde)	190.8	186.5 – 188.0	d or dd	Shielded by ortho-F effect; shows small or coupling (< 5 Hz).
C-2 (Aromatic)	132.0 (CH)	148.0 – 152.0	dd ( Hz)	Key Identifier: Direct C-F bond. Deshielded significantly.
C-3 (Aromatic)	114.8 (CH)	140.0 – 144.0	dd ( Hz)	Key Identifier: Direct C-F bond. Distinct from C2 due to alkoxy neighbor.
C-4 (Aromatic)	164.2 (C-O)	150.0 – 155.0	app. t ( Hz)	Appears as a triplet or dd due to coupling with both F2 and F3.
C-1 (Quaternary)	129.9	118.0 – 122.0	d or dd	Shielded relative to parent; shows coupling to F2.
C-5 (Aromatic)	114.8	108.0 – 112.0	d ( Hz)	Ortho to alkoxy, meta to F.
C-6 (Aromatic)	132.0	125.0 – 128.0	d ( Hz)	Meta to F2.
OCH2 (Hexyl)	68.4	69.5 – 70.0	s	Slight deshielding due to electronic pull of fluorinated ring.
Hexyl Chain	31.5, 29.0, 25.6, 22.6, 14.0	31.5, 29.0, 25.6, 22.6, 14.0	s	Aliphatic chain is largely unaffected by ring fluorination.

*Note: Values for the target are predicted based on substituent additivity rules (fluorine ipso-deshielding +35 ppm, ortho-shielding -13 ppm) and analogous literature data for 2,3-difluoro systems.

Analysis of Coupling Constants ( )

The definitive proof of the 2,3-difluoro substitution (vicinal fluorines) versus a 2,6-difluoro isomer lies in the splitting of C2 and C3 :

• 2,3-Difluoro: C2 and C3 will both appear as doublet of doublets (dd) with large

  (~250 Hz) and smaller (~15-20 Hz).

• 2,6-Difluoro: The C1 (aldehyde attachment) would appear as a triplet (t) with

  ~25 Hz, and the C3/C5 carbons would be equivalent.

Visualization of Structural Logic

Diagram 1: C-F Coupling Assignment Logic

This decision tree assists in verifying the substitution pattern based on the observed multiplicity in the 140–160 ppm region.

Caption: Logical workflow for distinguishing the target 2,3-difluoro isomer from symmetrical byproducts using 13C splitting patterns.

Diagram 2: Recommended Synthesis & Characterization Workflow

A streamlined path from raw materials to validated product, highlighting the critical NMR checkpoint.

Caption: Synthesis workflow emphasizing the 13C NMR checkpoint for structural validation of the alkoxy chain addition.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Link

• Hesse, M., Meier, H., & Zeeh, B. (2005). Spectroscopic Methods in Organic Chemistry. Thieme. (Reference for Additivity Rules and C-F Coupling Constants). Link

• BenchChem. (2025).[1] Comparative 1H NMR Spectral Analysis of 4-Alkoxybenzaldehydes. (Source for parent molecule shifts).[2][3] Link

• ChemicalBook. (20

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Introduction: The Nuanced Role of Substituents in Benzaldehyde Chemistry

A Comparative Guide to the Reactivity of 4-(Hexyloxy)benzaldehyde: Electronic and Steric Implications for Synthetic Chemistry

Benzaldehyde, the simplest aromatic aldehyde, serves as a cornerstone in organic synthesis, valued for the reactivity of its carbonyl group. The chemical behavior of the benzaldehyde scaffold can be precisely modulated by introducing substituents to the aromatic ring. These modifications alter the electronic and steric environment of the molecule, thereby influencing reaction rates, mechanisms, and product distributions. This guide provides a detailed comparison of 4-(hexyloxy)benzaldehyde with unsubstituted benzaldehyde and other substituted analogues, offering field-proven insights for researchers, scientists, and drug development professionals. We will dissect the dual electronic nature of the hexyloxy group and the steric implications of its alkyl chain, supported by experimental data and detailed protocols.

The Dichotomy of the Hexyloxy Group: Electronic Effects

The reactivity of the aldehyde functional group in 4-(hexyloxy)benzaldehyde is primarily dictated by the electronic properties of the para-substituted hexyloxy group (-O-C₆H₁₃). This group exerts two opposing electronic effects on the molecule: a resonance effect and an inductive effect.[1][2]

• Resonance Effect (+R): The oxygen atom, directly attached to the aromatic ring, possesses lone pairs of electrons. These electrons can be delocalized into the benzene ring's π-system through resonance.[3] This donation of electron density increases the electron richness of the ring, particularly at the ortho and para positions. However, this electron-donating push extends to the aldehyde group, which reduces the partial positive charge (electrophilicity) on the carbonyl carbon.[4]

• Inductive Effect (-I): Oxygen is a highly electronegative atom. Consequently, it withdraws electron density from the adjacent carbon atom of the benzene ring through the sigma bond.[1]

For alkoxy groups, the electron-donating resonance effect (+R) is significantly stronger than the electron-withdrawing inductive effect (-I).[4] The net result is that the hexyloxy group acts as an electron-donating group, which has profound consequences for the reactivity of the aldehyde.

Caption: Dominant electronic effects of the hexyloxy group on benzaldehyde reactivity.

Comparative Reactivity in Key Synthetic Transformations

The net electron-donating character of the hexyloxy group makes 4-(hexyloxy)benzaldehyde less reactive than unsubstituted benzaldehyde in nucleophilic addition reactions but more reactive in oxidation reactions.

Nucleophilic Addition Reactions

Nucleophilic addition is the hallmark reaction of aldehydes. The reaction rate is highly dependent on the electrophilicity of the carbonyl carbon; electron-donating groups retard the reaction, while electron-withdrawing groups accelerate it.[5]

• Reactivity Trend: 4-Nitrobenzaldehyde > Benzaldehyde > 4-(Hexyloxy)benzaldehyde

• Causality: The nitro group (-NO₂) is strongly electron-withdrawing, increasing the partial positive charge on the carbonyl carbon and making it highly susceptible to nucleophilic attack. In contrast, the hexyloxy group donates electron density, diminishing the carbonyl carbon's electrophilicity and thus slowing the rate of nucleophilic attack.[4][6][7] Aromatic aldehydes like benzaldehyde are also generally less reactive than aliphatic aldehydes because the phenyl ring provides resonance stabilization.[7][8]

Caption: Logical flow of reactivity towards nucleophiles based on substituent effects.

Oxidation Reactions

Conversely, the oxidation of benzaldehydes to carboxylic acids is generally facilitated by electron-donating substituents. These groups can stabilize the electron-deficient transition state of the reaction, thereby increasing the reaction rate.[4][9]

• Reactivity Trend: 4-(Hexyloxy)benzaldehyde > Benzaldehyde > 4-Nitrobenzaldehyde

• Causality: The electron-donating hexyloxy group stabilizes the transition state during oxidation, accelerating the reaction. Unsubstituted benzaldehyde has a baseline reactivity, while the electron-withdrawing nitro group destabilizes the transition state, making oxidation more difficult.

Quantitative Comparison of Reactivity

The Hammett equation, log(k/k₀) = ρσ, provides a quantitative framework for correlating substituent effects with reaction rates.[10][11][12] The substituent constant, σ, measures the electronic effect of a substituent (negative for electron-donating groups), and the reaction constant, ρ, indicates the sensitivity of the reaction to these effects. For nucleophilic additions, ρ is positive, meaning negative σ values (like that of an alkoxy group) decrease the reaction rate. For oxidations, ρ is often negative, so a negative σ value increases the rate.

Reaction Type	Substituent	Relative Rate (k/k₀)	Hammett Constant (σₚ)	Rationale
Nucleophilic Addition	-H (Benzaldehyde)	1.00	0.00	Reference standard.
(e.g., NaBH₄ Reduction)	-OC₆H₁₃	< 1.0 (Estimated ~0.4)	-0.27 (for -OCH₃)	EDG decreases carbonyl electrophilicity.[4][13]
-NO₂	> 1.0	+0.78	EWG increases carbonyl electrophilicity.
Oxidation	-H (Benzaldehyde)	1.00	0.00	Reference standard.
(e.g., KMnO₄ Oxidation)	-OC₆H₁₃	> 1.0 (Estimated ~3.5)	-0.27 (for -OCH₃)	EDG stabilizes the transition state.[4][13]
-NO₂	< 1.0	+0.78	EWG destabilizes the transition state.
Note: Hammett constant for -OC₆H₁₃ is approximated by that of -OCH₃ due to similar electronic effects originating from the oxygen atom. Relative rates are illustrative estimates based on established principles.[4][14]

The Role of Steric Hindrance

Beyond electronics, the physical size of the hexyloxy group introduces a steric factor. The six-carbon chain is significantly bulkier than a hydrogen atom or a methoxy group.[15] This steric bulk can hinder the approach of nucleophiles or other reagents to the aldehyde carbonyl.[16] While the electronic effect is generally dominant for a para-substituent, steric hindrance can become a deciding factor in certain cases:

• Bulky Reagents: When using sterically demanding reagents (e.g., a bulky Grignard reagent), the hexyloxy group may slightly decrease the reaction rate compared to a smaller methoxy group, even though their electronic effects are nearly identical.

• Ortho-Position Reactions: While the hexyloxy group is para to the aldehyde, its presence influences the overall molecular profile, which can be relevant in complex molecular assemblies or when considering reactions at the ortho positions.

Experimental Protocol: Synthesis of a Schiff Base from 4-(Hexyloxy)benzaldehyde

The formation of Schiff bases (imines) is a robust and high-yield condensation reaction that exemplifies the reactivity of the aldehyde group.[17] This protocol serves as a self-validating system for assessing the reactivity of 4-(hexyloxy)benzaldehyde.

Objective: To synthesize N-(4-fluorobenzyl)-1-(4-(hexyloxy)phenyl)methanimine, a Schiff base, via condensation.

Materials:

• 4-(Hexyloxy)benzaldehyde

• 4-Fluoroaniline

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

Workflow Diagram:

Caption: Experimental workflow for the synthesis of a Schiff base.

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve equimolar amounts of 4-(hexyloxy)benzaldehyde and 4-fluoroaniline in absolute ethanol.[17]

• Catalysis: Add a few drops of glacial acetic acid to the solution to catalyze the reaction.[17]

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The causality for heating is to provide the necessary activation energy for the condensation reaction.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the consumption of the starting materials and the formation of the product.

• Work-up: Upon completion, cool the reaction mixture to room temperature to allow the product to crystallize.

• Isolation: Collect the solid product by vacuum filtration and wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification: Further purify the product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to yield the pure Schiff base.[17]

Conclusion

The hexyloxy group imparts a dualistic character to the benzaldehyde molecule. Its powerful electron-donating resonance effect is the dominant force, fundamentally altering the reactivity of the carbonyl group. This leads to a decrease in reactivity towards nucleophiles and an increase in susceptibility towards oxidation when compared to unsubstituted benzaldehyde. While the steric bulk of the hexyl chain is a secondary factor, it can play a discernible role when sterically demanding reagents are employed. Understanding these electronic and steric principles allows for the rational design of synthetic strategies and the prediction of reaction outcomes, which is of paramount importance in the fields of medicinal chemistry and materials science where substituted benzaldehydes are crucial intermediates.[17][18]

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• Electroreductive coupling of benzaldehyde by balancing the formation and dimerization of the ketyl intermediate. PMC. [Link]

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A Comparative Spectroscopic Guide to 4-(Hexyloxy)benzaldehyde and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the spectroscopic data for 4-(hexyloxy)benzaldehyde, a key intermediate in the synthesis of advanced materials such as liquid crystals and biologically active molecules.[1][2] By understanding its characteristic spectral features, researchers can unambiguously identify this compound, assess its purity, and gain insights into its molecular structure. This document will compare its spectroscopic properties with related derivatives and provide standardized experimental protocols for its synthesis and characterization.

Synthesis and Structural Context

The most common and efficient method for synthesizing 4-(hexyloxy)benzaldehyde is the Williamson ether synthesis.[3] This reaction involves the O-alkylation of 4-hydroxybenzaldehyde with an appropriate hexyl halide, such as 1-bromohexane, in the presence of a weak base like potassium carbonate.

The rationale behind this choice of synthesis is its high yield and the ready availability of the starting materials. The progress of this reaction can be conveniently monitored by thin-layer chromatography (TLC). Understanding this synthetic route is crucial as incomplete reactions could leave traces of 4-hydroxybenzaldehyde, and side reactions could introduce impurities, all of which would be detectable through the spectroscopic methods detailed below.

Caption: Workflow for Williamson Ether Synthesis of 4-(hexyloxy)benzaldehyde.

Spectroscopic Characterization

The molecular structure of 4-(hexyloxy)benzaldehyde (C₁₃H₁₈O₂) can be unequivocally confirmed using a combination of spectroscopic techniques.[3] Each method provides a unique piece of the structural puzzle.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is invaluable for identifying the types of hydrogen atoms and their connectivity within the molecule. The para-substitution on the benzene ring results in a characteristically symmetric splitting pattern for the aromatic protons.

Expected Chemical Shifts (CDCl₃):

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehydic Proton (-CHO)	9.8 - 10.0	Singlet (s)	1H
Aromatic Protons (Ha)	7.7 - 7.9	Doublet (d)	2H
Aromatic Protons (Hb)	6.9 - 7.1	Doublet (d)	2H
Oxymethylene Protons (-OCH₂-)	~4.0	Triplet (t)	2H
Alkyl Chain Protons (-CH₂-)₄	1.3 - 1.8	Multiplet (m)	8H
Terminal Methyl Protons (-CH₃)	~0.9	Triplet (t)	3H

Data sourced from BenchChem.[3]

The downfield shift of the aldehydic proton is highly characteristic. The two doublets in the aromatic region confirm the para-substitution pattern. The triplet at ~4.0 ppm is indicative of the methylene group directly attached to the electron-withdrawing oxygen atom.

Caption: Key ¹H NMR correlations for 4-(hexyloxy)benzaldehyde.

¹³C NMR Spectroscopy

Carbon-13 NMR provides information on the carbon skeleton of the molecule. The spectrum for 4-(hexyloxy)benzaldehyde will show distinct signals for the carbonyl, aromatic, and aliphatic carbons.

Expected Chemical Shifts (CDCl₃):

Carbon Assignment	Chemical Shift (δ, ppm)
Carbonyl Carbon (C=O)	190 - 192
Aromatic Carbon (C-O)	163 - 165
Aromatic Carbon (C-CHO)	~132
Aromatic Carbons (CH)	114 - 130
Oxymethylene Carbon (-OCH₂-)	68 - 70
Alkyl Chain Carbons	14 - 32

Data sourced from BenchChem and Oregon State University.[3][4]

The carbonyl carbon is the most deshielded, appearing significantly downfield. The aromatic carbon attached to the oxygen atom is also shifted downfield due to the electronegativity of oxygen.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 4-(hexyloxy)benzaldehyde is characterized by several strong, diagnostic absorption bands.

Characteristic IR Absorption Bands:

Functional Group	Absorption Range (cm⁻¹)	Intensity
C-H Stretch (Aldehyde)	2820 & 2720	Weak, but characteristic
C-H Stretch (Aliphatic)	< 3000	Medium-Strong
C=O Stretch (Aldehyde)	~1700	Strong, Sharp
C=C Stretch (Aromatic)	1600 - 1450	Medium
C-O-C Stretch (Ether)	1250 - 1000	Strong

Data sourced from NIST WebBook and BenchChem.[3][5]

The most prominent peak is the strong C=O stretch around 1700 cm⁻¹.[3] The presence of the two weak C-H aldehyde stretches near 2720 and 2820 cm⁻¹ is a definitive indicator of an aldehyde functional group, distinguishing it from a ketone.[6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can be used to confirm its structure.

Expected Mass-to-Charge Ratios (m/z):

Ion	m/z	Description
[M]⁺	206	Molecular Ion Peak
[M-C₅H₁₁]⁺	135	Cleavage of the hexyl chain
[C₇H₅O]⁺	121	Loss of the hexyloxy radical (benzoyl cation)
[C₆H₅O]⁺	93	Phenoxy cation

Data sourced from BenchChem.[3]

The molecular ion peak is expected at m/z = 206, corresponding to the molecular weight of C₁₃H₁₈O₂. A very common fragmentation pathway is the loss of the hexyloxy radical, resulting in a stable benzoyl cation at m/z = 121.[3]

Caption: Primary fragmentation pathways for 4-(hexyloxy)benzaldehyde in MS.

Comparative Analysis with Alkoxybenzaldehyde Derivatives

The spectroscopic features of 4-(hexyloxy)benzaldehyde can be better understood by comparing them with other 4-alkoxybenzaldehyde derivatives. The length and nature of the alkoxy chain have subtle but predictable effects on the spectral data.

Compound	Aldehyde ¹H δ (ppm)	-OCH₂- ¹H δ (ppm)	C=O IR (cm⁻¹)
4-Methoxybenzaldehyde	~9.87	N/A (~3.87 for -OCH₃)	~1685
4-Ethoxybenzaldehyde	~9.88	~4.11	~1690
4-(Hexyloxy)benzaldehyde	~9.88	~4.02	~1700
4-(Benzyloxy)benzaldehyde	~9.88[7]	~5.14[7]	~1690[8]

Analysis of Trends:

• ¹H NMR: The chemical shift of the aldehyde proton remains largely unaffected by the length of the alkyl chain. However, the chemical shift of the oxymethylene protons (-OCH₂-) is sensitive to the electronic environment; for instance, the benzylic protons of 4-(benzyloxy)benzaldehyde are significantly further downfield due to the influence of the adjacent phenyl ring.[7]

• IR Spectroscopy: The C=O stretching frequency shows minor variations. Conjugation with the aromatic ring lowers the frequency compared to a saturated aldehyde (typically ~1730 cm⁻¹).[6]

Experimental Protocols

Protocol 1: Synthesis of 4-(Hexyloxy)benzaldehyde

• Reaction Setup: To a round-bottom flask, add 4-hydroxybenzaldehyde (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous acetone.[3]

• Addition of Alkyl Halide: While stirring, add 1-bromohexane (1.1 eq.) dropwise to the mixture.[3]

• Reflux: Heat the mixture to reflux and maintain for 6-24 hours, monitoring the reaction's progress with TLC.[1][3]

• Work-up: After the reaction is complete, cool the mixture and filter off the potassium carbonate.

• Purification: Remove the solvent under reduced pressure. Purify the resulting crude product by column chromatography on silica gel, using a hexane/ethyl acetate mixture as the eluent to obtain the pure liquid product.[3]

Protocol 2: Sample Preparation for Analysis

• NMR Spectroscopy: Dissolve ~10-20 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃). Transfer the solution to a 5 mm NMR tube for analysis.

• IR Spectroscopy: For a liquid sample, a small drop can be placed directly between two NaCl or KBr plates (neat film) for analysis.

• Mass Spectrometry (GC-MS): Prepare a dilute solution (~1 mg/mL) of the sample in a volatile organic solvent like dichloromethane or ethyl acetate. Inject a small volume (e.g., 1 µL) into the GC-MS instrument.

Conclusion

The spectroscopic data for 4-(hexyloxy)benzaldehyde are well-defined and provide a reliable fingerprint for its identification and quality control. ¹H and ¹³C NMR confirm the carbon-hydrogen framework, IR spectroscopy identifies the key aldehyde and ether functional groups, and mass spectrometry verifies the molecular weight and common fragmentation patterns. By comparing this data with related alkoxy derivatives, researchers can discern subtle structural influences and confidently characterize their synthesized materials. This guide serves as a foundational reference for professionals working with this versatile chemical building block.

References

• BenchChem. (2025). Physical and chemical properties of 4-(Hexyloxy)benzaldehyde.
• BenchChem. (2025). The Pivotal Role of 4-(Hexyloxy)

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• PubChem. 4-(hexyloxy)benzaldehyde. [Link]

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• US EPA. Benzaldehyde, 4-(hexyloxy)-. [Link]

• bioRxiv. (2025). Antagonistic properties of 4-(hexyloxy)benzoate derivatives and their N-methyl ammonium salts at muscarinic acetylcholine recept. [Link]

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A Comparative Guide to the Toxicological Effects of Substituted Benzaldehydes for Drug Development Professionals

This guide provides an in-depth comparative analysis of the toxicological effects of substituted benzaldehydes, a class of compounds frequently encountered in drug discovery and development. By understanding the structure-activity relationships that govern their toxicity, researchers can make more informed decisions in lead optimization and candidate selection, ultimately de-risking preclinical development. This document moves beyond a simple recitation of facts to explain the causality behind experimental choices and provides actionable protocols for key toxicological assessments.

The Double-Edged Sword: Understanding Benzaldehyde Toxicology in Drug Discovery

Substituted benzaldehydes are versatile chemical scaffolds, prized for their role as intermediates in the synthesis of a wide array of bioactive molecules. However, the aldehyde functional group is inherently reactive, capable of interacting with biological macromolecules and triggering toxicological responses. The nature, position, and number of substituents on the aromatic ring profoundly modulate this reactivity and, consequently, the compound's toxicological profile. A nuanced understanding of these structure-toxicity relationships is therefore not merely academic but a critical component of efficient and successful drug development.

This guide will dissect the cytotoxic and genotoxic effects of this chemical class, offering a comparative framework based on experimental data. We will explore the underlying mechanisms of toxicity and provide detailed, field-tested protocols for essential in vitro and in vivo toxicological assays.

Comparative Cytotoxicity of Substituted Benzaldehydes

The cytotoxic potential of substituted benzaldehydes is a primary concern in early-stage drug discovery. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a robust and widely used colorimetric method to assess cell viability and proliferation, providing a quantitative measure of a compound's cytotoxicity, typically expressed as the half-maximal inhibitory concentration (IC50).

A study of fifty-four commercially available substituted benzaldehydes against four human cancer cell lines revealed that the number, position, and type of substituent are critical for biological activity.[1] For instance, dihydroxyl substitutions at the 2,3 or 2,5 positions demonstrated good cytotoxic activity, whereas substitutions at the 2,4 or 3,4 positions were inactive.[1] This highlights the subtle structural changes that can dramatically alter toxicological outcomes.

The following table summarizes the cytotoxic activities (IC50 values) of a selection of substituted benzaldehydes against various human cancer cell lines, providing a comparative overview of their potency.

Compound	Substituent(s)	Cell Line	IC50 (µM)	Reference
Benzaldehyde	-	HL-60	>100	[2]
2-Hydroxybenzaldehyde	2-OH	HL-60	>100	[2]
3-Hydroxybenzaldehyde	3-OH	HL-60	>100	[2]
4-Hydroxybenzaldehyde	4-OH	HL-60	>100	[2]
2,3-Dihydroxybenzaldehyde	2,3-diOH	OVCAR-8	<5	[1]
2,5-Dihydroxybenzaldehyde	2,5-diOH	OVCAR-8	<5	[1]
2,4,5-Trihydroxybenzaldehyde	2,4,5-triOH	HL-60	15.2	[3]
2-(Benzyloxy)benzaldehyde	2-OBn	HL-60	~5	[2]
2-[(3-Methoxybenzyl)oxy]benzaldehyde	2-O(3-MeO-Bn)	HL-60	<1	[2]
2-[(2-Chlorobenzyl)oxy]benzaldehyde	2-O(2-Cl-Bn)	HL-60	~5	[2]
4-Nitrobenzaldehyde	4-NO2	Zebrafish (lethality)	Higher than 4-HBA	[3]
4-Hydroxybenzaldehyde	4-OH	Zebrafish (lethality)	Lower than Benzaldehyde	[3]
4-Diethylaminobenzaldehyde	4-N(Et)2	Zebrafish (lethality)	Highest among tested	[3]

Note: The data presented are compiled from various sources and should be used for comparative purposes. Direct comparison is most accurate when data is generated from the same study under identical experimental conditions.

Mechanisms of Toxicity: From Oxidative Stress to Apoptosis

The toxicity of substituted benzaldehydes is not a monolithic process but rather a complex interplay of various cellular mechanisms. Understanding these pathways is crucial for predicting and mitigating adverse effects.

The Role of Electrophilicity and Oxidative Stress

Aldehydes are electrophilic compounds that can readily react with nucleophilic residues on macromolecules, leading to cellular dysfunction.[4][5] The electronic properties of the substituents on the benzaldehyde ring dictate the electrophilicity of the carbonyl carbon and thus its reactivity. Electron-withdrawing groups (e.g., -NO2) increase electrophilicity, while electron-donating groups (e.g., -OH, -OCH3) decrease it.

Furthermore, some benzaldehydes can induce the formation of reactive oxygen species (ROS), leading to oxidative stress.[6][7] This can damage cellular components, including lipids, proteins, and DNA. For instance, benzaldehyde has been shown to inactivate the antioxidant enzyme glutathione peroxidase, which is crucial for the removal of hydroperoxides in the brain, potentially contributing to its neurotoxicity.[6]

Induction of Apoptosis and Cell Cycle Arrest

A common mechanism of cytotoxicity for many anticancer agents, including some substituted benzaldehydes, is the induction of apoptosis, or programmed cell death. This can be triggered through various signaling pathways. Studies have shown that certain benzaldehyde derivatives can induce apoptosis through a mitochondria-dependent pathway, characterized by an increased Bax/Bcl-2 ratio and the activation of caspase-3.[8]

Some benzaldehyde derivatives have also been shown to arrest the cell cycle at the G2/M phase, preventing cell division and proliferation.[2] The intricate signaling pathways involved in these processes are a key area of investigation for understanding the full toxicological and therapeutic potential of these compounds. For example, some benzaldehydes have been found to inhibit signaling pathways such as PI3K/AKT/mTOR and STAT3, which are often dysregulated in cancer.[8]

Caption: Mitochondrial-mediated apoptosis pathway induced by some substituted benzaldehydes.

Assessing Genotoxicity: The Comet Assay

Beyond cytotoxicity, the potential for a compound to damage DNA—its genotoxicity—is a critical safety endpoint. The single-cell gel electrophoresis, or Comet assay, is a sensitive method for detecting DNA strand breaks in individual cells.[9][10]

The alkaline comet assay, in particular, can detect both single- and double-strand DNA breaks. In this assay, cells are embedded in agarose on a microscope slide, lysed, and then subjected to electrophoresis. Damaged DNA, containing breaks and fragments, migrates away from the nucleus, forming a "comet tail," the length and intensity of which are proportional to the amount of DNA damage.

Studies have shown that benzaldehyde can induce DNA damage in human lymphocytes at concentrations of 10 µg/mL and higher, as evidenced by increased tail moment and percentage of DNA in the tail in the Comet assay.[11][12]

In Vivo Toxicity Assessment: The Zebrafish Model

While in vitro assays provide valuable initial data, in vivo studies are essential for understanding the systemic toxicity of a compound. The zebrafish (Danio rerio) embryo has emerged as a powerful in vivo model for toxicity screening due to its rapid development, optical transparency, and genetic homology to humans.[13][14] The Fish Embryo Acute Toxicity (FET) test is a standardized 96-hour assay that assesses mortality and developmental abnormalities.[1][15]

A study on para-substituted benzaldehydes demonstrated a clear structure-toxicity relationship in zebrafish, with the order of toxicity being: 4-diethylaminobenzaldehyde > 4-nitrobenzaldehyde > 4-hydroxybenzaldehyde > 4-acetaminobenzaldehyde > benzaldehyde.[3] This suggests that stronger electron-donating or -withdrawing groups at the para position increase toxicity.[3]

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